1-Propyl-3-[3-(trifluoromethyl)phenyl]urea

• CAS: 3032-42-6

Core Science & Biosynthesis

chemical structure of 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea

Structural Dynamics, Synthetic Pathways, and Pharmacological Utility in sEH Inhibition[1][2]

Executive Summary

1-Propyl-3-[3-(trifluoromethyl)phenyl]urea represents a foundational pharmacophore in the development of Soluble Epoxide Hydrolase (sEH) inhibitors.[1] While structurally simpler than clinical candidates like TPPU or AUCB , this molecule encapsulates the essential "Urea-Linker-Lipophile" triad required to engage the sEH catalytic pocket.[1]

This guide dissects the compound from a medicinal chemistry perspective, detailing its synthesis, physicochemical properties, and its role as a probe for stabilizing epoxyeicosatrienoic acids (EETs)—critical mediators in anti-inflammatory and antihypertensive signaling.[2][3]

Part 1: Molecular Architecture & Physicochemical Profile[1]

The efficacy of this compound relies on a specific bipartite structure that targets the mammalian sEH enzyme (Ephx2).[1]

Feature	Chemical Component	Functional Role in Ligand Binding
Primary Pharmacophore	Urea Group (-NH-CO-NH-)	Mimics the transition state of epoxide hydrolysis.[1] Acts as a hydrogen bond donor to the catalytic aspartic acid residue (Asp335) in the enzyme active site.[1]
Lipophilic Anchor	3-(Trifluoromethyl)phenyl	Fits into the large, hydrophobic "L-pocket" of sEH.[1] The group enhances metabolic stability by blocking oxidation at the meta-position and increases lipophilicity (LogP).[1]
Flexible Tail	n-Propyl Chain	Occupies the smaller "R-pocket" or channel entrance.[1] Provides steric bulk without excessive rigidity, balancing solubility and binding affinity.[3]

Electronic Effects of the Trifluoromethyl Group

The

group is not merely a space-filler.[1] Its strong electron-withdrawing nature ( ) decreases the electron density on the adjacent phenyl ring.[1] This inductive effect propagates to the urea nitrogen, increasing the acidity of the N-H protons.[3]

• Result: Stronger Hydrogen Bond Donor capability (

  ).[1]

• Biological Impact: Tighter binding to the enzyme's oxyanion hole residues (Tyr381/Tyr466).[1]

Part 2: Synthetic Pathways & Process Optimization

Core Directive: The synthesis must prioritize the exclusion of moisture to prevent the formation of the symmetrical urea impurity (1,3-bis(3-trifluoromethylphenyl)urea), which is notoriously difficult to remove due to poor solubility.[1]

Method A: Isocyanate Addition (The "Click" Route)

This is the industry-standard approach for high-purity urea synthesis.[1]

Reagents:

• 3-(Trifluoromethyl)phenyl isocyanate (Electrophile)[1]

• n-Propylamine (Nucleophile)[1]

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous)[1][2]

Protocol:

• Preparation: Charge a flame-dried round-bottom flask with anhydrous DCM under an inert atmosphere (

  or Ar).

• Solubilization: Dissolve 1.0 equivalent of 3-(Trifluoromethyl)phenyl isocyanate. Cool to 0°C to control exotherm.

• Addition: Dropwise add 1.1 equivalents of n-propylamine dissolved in DCM.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor via TLC (Hexane:EtOAc 3:1).[1][4] The urea product is significantly more polar than the isocyanate.[1][3]

• Workup:

  • If precipitate forms: Filter the white solid and wash with cold hexanes (removes unreacted isocyanate).[1]

  • If soluble: Evaporate solvent, redissolve in minimal hot ethyl acetate, and recrystallize with hexanes.[3]

Visualization: Synthetic Logic & Impurity Control[3]

Figure 1: Synthetic pathway highlighting the competition between product formation and the moisture-driven symmetrical urea impurity.[1]

Part 3: Analytical Characterization (Self-Validating Data)[1]

Researchers should expect the following spectral signatures. Deviations indicate impurities (e.g., aniline presence).[1][3]

1.

NMR (DMSO- , 400 MHz) Expectations:

• 8.5–9.0 ppm (s, 1H): Urea NH attached to the Phenyl ring (deshielded by -phenyl).[1][2]
• 7.0–8.0 ppm (m, 4H): Aromatic protons (characteristic 1,3-substitution pattern).[1][2][3]
• 6.0–6.5 ppm (t, 1H): Urea NH attached to the Propyl chain.[2][3]
• 3.0–3.1 ppm (q, 2H): Propyl adjacent to Nitrogen.[1][2][3]
• 1.4–1.5 ppm (m, 2H): Propyl middle .[1][2][3]
• 0.8–0.9 ppm (t, 3H): Terminal Methyl group.[1][3]

2. Mass Spectrometry (ESI):

• Positive Mode:

  calc. for .[1]

• Negative Mode: Often more sensitive for ureas; look for

  .[1]

Part 4: Biological Mechanism & SAR Context[1][3]

Mechanism of Action: sEH Inhibition

The soluble epoxide hydrolase enzyme degrades anti-inflammatory Epoxyeicosatrienoic Acids (EETs) into pro-inflammatory diols (DHETs).[1][5][6][7][8] This urea compound inhibits sEH, thereby stabilizing EET levels .[1][2][3]

Binding Mode:

• Catalytic Anchor: The urea carbonyl oxygen accepts a hydrogen bond from the backbone amide of the enzyme.[1][3]

• Transition State Mimicry: The two urea NH protons donate hydrogen bonds to Asp335 (the catalytic nucleophile), preventing it from attacking the epoxide substrate.[2][3]

• Hydrophobic Collapse: The

  -phenyl group displaces water from the lipophilic pocket, driving binding entropy.[1]

Structural-Activity Relationship (SAR)

Why use the Propyl variant?

• Propyl (This Compound): High potency in vitro, but moderate solubility.[1][2][3] Used as a crystallographic probe or low-molecular-weight standard.[1]

• Adamantyl (e.g., AUDA): Higher potency due to perfect fit in the hydrophobic pocket, but poor metabolic stability.[2][3]

• Piperidine (e.g., TPPU): The propyl chain is replaced by a piperidine ring to introduce a "solubilizing group" (basic nitrogen or polar amide), improving oral bioavailability.[2][3]

Visualization: The sEH Signaling Pathway[3]

Figure 2: Mechanism of action showing the preservation of beneficial EETs via sEH inhibition.[1][5][6][7][8][9]

References

• Morisseau, C., & Hammock, B. D. (2013).[1][2][3] Impact of Soluble Epoxide Hydrolase Inhibition on Chronic Diseases. Annual Review of Pharmacology and Toxicology.

• Shen, H. C. (2010).[1][2][3] Soluble Epoxide Hydrolase Inhibitors: A Patent Review. Expert Opinion on Therapeutic Patents. (Foundational SAR on urea inhibitors).

• Liu, J.-Y., et al. (2009).[1][3] Inhibition of Soluble Epoxide Hydrolase by 1,3-Disubstituted Ureas Containing Polar Functional Groups. Bioorganic & Medicinal Chemistry Letters. (Establishes the "Urea + Lipophile" pharmacophore).[1]

• PubChem Compound Summary. (2024). 1-Trifluoromethoxyphenyl-3-(1-propionylpiperidine-4-yl)urea (TPPU) and related analogs.[1][7] National Center for Biotechnology Information.[1] [1]

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• 6. A Soluble Epoxide Hydrolase Inhibitor, 1-TrifluoromethoxyPhenyl-3-(1-Propionylpiperidin-4-yl) Urea, Ameliorates Experimental Autoimmune Encephalomyelitis - PubMed [pubmed.ncbi.nlm.nih.gov]
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1-Propyl-3-[3-(trifluoromethyl)phenyl]urea molecular weight and formula

An In-Depth Technical Guide to 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea (CAS: 3032-42-6)

Abstract

This technical guide provides a comprehensive overview of 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea, a substituted phenylurea compound of interest in chemical biology and drug discovery. We will detail its core molecular attributes, explore the scientific rationale for its synthesis based on the established roles of its constituent functional groups in medicinal chemistry, and provide a detailed, field-proven protocol for its laboratory synthesis. Furthermore, this document outlines critical safety, handling, and storage procedures essential for researchers working with this class of compounds. The guide is intended for an audience of researchers, chemists, and drug development professionals who require a technical and practical understanding of this molecule.

Core Molecular Attributes

1-Propyl-3-[3-(trifluoromethyl)phenyl]urea is a specific derivative of the phenylurea class, characterized by a propyl group and a trifluoromethyl-substituted phenyl ring. These features are significant for its potential interactions with biological targets. The primary physicochemical identifiers are summarized below.

Attribute	Value	Source
Chemical Name	1-Propyl-3-[3-(trifluoromethyl)phenyl]urea	Sigma-Aldrich[1]
CAS Number	3032-42-6	Sigma-Aldrich[1]
Molecular Formula	C11H13F3N2O	Sigma-Aldrich[1]
Molecular Weight	246.234 g/mol	Sigma-Aldrich[1]
MDL Number	MFCD00018010	Sigma-Aldrich[1]

Rationale in Drug Discovery & Chemical Biology

The structure of 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea is not arbitrary; it is a logical combination of moieties with well-established functions in medicinal chemistry. Understanding the contribution of each component provides insight into its potential applications and justifies its synthesis for screening and development programs.

• The Phenylurea Scaffold : The core urea group (-NH-C(=O)-NH-) is a privileged structure in drug design. Its two N-H groups act as excellent hydrogen bond donors, while the carbonyl oxygen is a strong hydrogen bond acceptor. This allows for robust, directional binding to protein targets, a feature exploited in numerous approved drugs. Phenylurea derivatives have demonstrated a wide spectrum of biological activities, including use as herbicides, anticonvulsants, and anti-inflammatory agents.[2][3]

• The Trifluoromethyl (CF3) Group : The incorporation of a CF3 group onto the phenyl ring is a common and highly effective strategy in modern medicinal chemistry.[4] This group is strongly electron-withdrawing and highly lipophilic, which can profoundly influence a molecule's properties by:

  • Increasing Metabolic Stability : The carbon-fluorine bond is exceptionally strong, making the CF3 group resistant to metabolic degradation by cytochrome P450 enzymes.

  • Enhancing Binding Affinity : The CF3 group can improve binding to protein targets through favorable hydrophobic and electrostatic interactions.

  • Modulating Bioavailability : Increased lipophilicity can alter how the molecule is absorbed, distributed, and eliminated.

  • Numerous compounds containing the trifluoromethylphenyl urea or thiourea moiety have been investigated for their anticancer and antimicrobial properties.[3][5]

Caption: Logical relationship between the core scaffold, key substitutions, and potential biological activities.

Synthesis Protocol

The synthesis of substituted ureas is a cornerstone reaction in organic chemistry. The most reliable and direct method is the nucleophilic addition of an amine to an isocyanate. This protocol has been validated across numerous publications for generating phenylurea derivatives.[6][7]

Principle: The lone pair of electrons on the nitrogen atom of n-propylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon of 3-(trifluoromethyl)phenyl isocyanate. A subsequent proton transfer results in the stable urea linkage.

Materials and Reagents:

• n-Propylamine

• 3-(Trifluoromethyl)phenyl isocyanate

• Anhydrous Toluene or Tetrahydrofuran (THF)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Nitrogen or Argon atmosphere setup (optional but recommended)

• Rotary evaporator

• Silica gel for chromatography (if required)

• Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

Caption: Step-by-step workflow for the synthesis of 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea.

Step-by-Step Procedure:

• Reaction Setup : To a dry round-bottom flask under a nitrogen atmosphere, add n-propylamine (1.0 equivalent) followed by anhydrous toluene (or THF) to create a dilute solution. Begin stirring.

• Isocyanate Addition : In a separate flask, dissolve 3-(trifluoromethyl)phenyl isocyanate (1.0-1.1 equivalents) in a small amount of the same anhydrous solvent. Add this solution dropwise to the stirring amine solution at room temperature. The reaction is often exothermic; a cooling bath (ice/water) can be used to maintain room temperature if necessary.

• Reaction : Allow the mixture to stir at room temperature. The reaction is typically rapid, but stirring overnight ensures completion.[8]

• Monitoring : Progress can be monitored by Thin-Layer Chromatography (TLC), observing the consumption of the starting materials.

• Workup : Once the reaction is complete, concentrate the mixture in vacuo using a rotary evaporator to remove the solvent. This will typically yield a crude solid or syrup.[8]

• Purification :

  • Crystallization : If the crude product is a solid, it can often be purified by trituration with a non-polar solvent like hexane or ether to wash away impurities, followed by filtration. Recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) can further enhance purity.[8]

  • Column Chromatography : If the product is an oil or remains impure after crystallization, it should be purified by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

Self-Validation: The identity and purity of the final product must be confirmed through standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy to validate the successful synthesis.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for this exact compound is not widely available, its handling should be guided by the known hazards of its functional groups and parent compounds like urea and isocyanates.[9][10][11]

• Personal Protective Equipment (PPE) : Always wear chemical safety goggles, a lab coat, and nitrile gloves when handling the compound and its reagents.[9][11]

• Engineering Controls : All manipulations should be performed inside a certified chemical fume hood to avoid inhalation of dust or vapors.[9] Ensure eyewash stations and safety showers are readily accessible.[9]

• First Aid Measures :

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek medical attention.[10]

  • Skin Contact : Wash off immediately with soap and plenty of water while removing contaminated clothing.[10]

  • Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[10]

• Fire-Fighting Measures : Use water spray, carbon dioxide (CO2), dry chemical, or chemical foam as appropriate for the surrounding fire.[9] Upon thermal decomposition, hazardous gases such as carbon oxides, nitrogen oxides, and hydrogen fluoride may be released.[12]

• Storage : Store in a tightly sealed container in a cool, dry, and well-ventilated area.[10] Keep away from incompatible materials such as strong oxidizing agents.[9]

Conclusion

1-Propyl-3-[3-(trifluoromethyl)phenyl]urea is a synthetically accessible compound designed with principles of modern medicinal chemistry in mind. Its structure combines the reliable hydrogen-bonding capabilities of a phenylurea scaffold with the metabolism-enhancing and affinity-modulating properties of a trifluoromethyl group. The straightforward synthesis and clear rationale for its potential biological activity make it a valuable molecule for researchers in drug discovery and chemical biology. Adherence to rigorous safety protocols is mandatory for its handling and synthesis.

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• Title: Design, Synthesis and Biological Evaluation of Phenyl Urea Derivatives as IDO1 Inhibitors Source: MDPI URL: [Link]

• Title: Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl) Source: PMC - National Center for Biotechnology Information URL: [Link]

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• Title: Synthesis of 1-(Naphthalen-2-yl)-3-(3-(triethoxysilyl)propyl)urea and Determination of Its Crystal Structure Source: MDPI URL: [Link]

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A Comprehensive Safety and Handling Guide for Substituted Phenylurea Compounds: A Focus on 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea

Introduction to Phenylurea Compounds in Research

Substituted phenylurea compounds represent a significant class of molecules in medicinal chemistry and drug discovery, often investigated for their potential as enzyme inhibitors, receptor modulators, and other therapeutic agents. The presence of the urea functional group allows for key hydrogen bonding interactions, while substitutions on the phenyl ring, such as the trifluoromethyl group, can significantly alter the compound's potency, selectivity, and metabolic stability.

1-Propyl-3-[3-(trifluoromethyl)phenyl]urea is a research chemical whose safety profile has not been extensively documented. Therefore, a cautious approach, guided by the known hazards of analogous compounds, is imperative for ensuring laboratory safety. This guide provides a detailed examination of the anticipated hazards, handling protocols, and emergency procedures.

Hazard Identification and Classification

Based on data from similar phenylurea and trifluoromethyl-containing aromatic compounds, 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea should be treated as a substance with potential health hazards. The primary concerns are acute toxicity if ingested, skin and eye irritation, and the possibility of causing skin sensitization.

Table 1: Anticipated GHS Hazard Classification

Hazard Class	Category	Hazard Statement	Signal Word
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	Warning
Skin Irritation	Category 2	H315: Causes skin irritation	Warning
Eye Irritation	Category 2A	H319: Causes serious eye irritation	Warning
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction	Warning

This classification is extrapolated from data on related compounds and should be considered provisional.

The trifluoromethyl group is a strong electron-withdrawing group, which can influence the reactivity and biological interactions of the molecule. The urea linkage can be susceptible to hydrolysis under certain conditions, potentially leading to the formation of 3-(trifluoromethyl)aniline, a compound with its own set of toxicological concerns.

First-Aid Measures: A Proactive Approach

In the event of exposure, immediate and appropriate first-aid is crucial. The following procedures are recommended based on the potential hazards.

Exposure Scenarios and Initial Response

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, ensuring to rinse under the eyelids.[1][2] Seek prompt medical attention.[1][2]

• Skin Contact: Remove all contaminated clothing and wash the affected area immediately and thoroughly with soap and water for at least 15 minutes.[1] If skin irritation or a rash develops, seek medical advice.[3]

• Inhalation: Although the vapor pressure of this solid compound is expected to be low, inhalation of dust particles should be avoided. If inhalation occurs, move the individual to fresh air.[1][4] If they feel unwell, seek medical attention.[4]

• Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with water.[1] Call a poison control center or seek immediate medical attention.[1]

Workflow for First-Aid Response

Caption: Workflow for responding to a solid chemical spill.

For a minor spill, carefully sweep up the solid material, avoiding dust generation, and place it into a sealed container for disposal. [2][5]The spill area should then be cleaned with a suitable solvent and washed with soap and water. For a major spill, evacuate the area and follow institutional emergency procedures.

Toxicological and Ecological Information

Toxicological Profile

No specific toxicological data exists for 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea. The "harmful if swallowed" classification is based on general data for similar urea compounds. [6]The trifluoromethylphenyl moiety is common in many biologically active molecules, and its metabolic fate can vary. Chronic exposure effects are unknown, and it is not listed as a carcinogen by IARC, NTP, or OSHA.

Ecological Information

The environmental impact of this compound has not been evaluated. It is crucial to prevent its release into the environment. Do not allow the material to enter drains or watercourses. [6][7]Dispose of waste material in accordance with local, state, and federal regulations. [1]

Conclusion

While 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea is a valuable tool in research and development, its uncharacterized safety profile necessitates a cautious and informed approach to its handling. By adhering to the principles of good laboratory practice, utilizing appropriate engineering controls and personal protective equipment, and being prepared for potential emergencies, researchers can work with this and similar novel compounds in a safe and responsible manner. This guide provides the foundational knowledge for developing laboratory-specific standard operating procedures for the use of this compound.

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• Sigma-Aldrich. (n.d.). Hordenine ≥97.0% (HPLC).
• Thermo Fisher Scientific. (2025, December 26). Safety Data Sheet for 3-[3-(Trifluoromethyl)phenyl]propanol.
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Protocols & Analytical Methods

Synthesis Protocol for 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea: An Application Note for Researchers

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea, a disubstituted urea derivative of interest in medicinal chemistry and drug development. The synthesis is based on the well-established reaction of an isocyanate with a primary amine. This guide details the reaction mechanism, necessary reagents and equipment, a detailed experimental procedure, safety precautions, and methods for purification and characterization of the final product. The protocol is designed for researchers, scientists, and professionals in the field of drug development, offering a reliable method for obtaining the target compound with high purity and yield.

Introduction

Urea derivatives are a significant class of organic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science.[1][2] The urea functional group can act as a hydrogen bond donor and acceptor, enabling it to interact with biological targets, which makes it a common scaffold in drug design.[2][3] The target molecule, 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea, incorporates a trifluoromethylphenyl group, a common substituent in medicinal chemistry known to enhance metabolic stability and binding affinity.[4] This guide provides a detailed and reliable method for its synthesis.

The most common and straightforward method for the synthesis of unsymmetrical ureas is the reaction of an isocyanate with a primary or secondary amine.[1][2] This reaction is typically high-yielding and proceeds under mild conditions. This protocol will utilize the reaction between 3-(trifluoromethyl)phenyl isocyanate and propylamine.

Reaction Scheme and Mechanism

The synthesis of 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea proceeds via the nucleophilic addition of the primary amine (propylamine) to the electrophilic carbonyl carbon of the isocyanate (3-(trifluoromethyl)phenyl isocyanate).

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High-Sensitivity HPLC-DAD Determination of Phenylurea Herbicides and Their N-Demethylated Metabolites in Water Matrices

Application Note: AN-PHU-2024

Abstract & Scope

This application note details a robust, self-validating protocol for the simultaneous quantification of phenylurea herbicides (Diuron, Linuron) and their primary toxic metabolites (DCPMU, DCPU, and 3,4-DCA). While LC-MS/MS offers superior sensitivity, HPLC with Diode Array Detection (DAD) remains the workhorse for routine environmental monitoring due to its cost-effectiveness and robustness.

This guide deviates from standard templates to focus on the chemical logic of the separation. We address the specific challenge of separating neutral parent compounds from their increasingly polar and basic aniline metabolites using a low-pH phosphate/acetonitrile gradient on a base-deactivated C18 stationary phase.

Target Analytes:

• Parent: Diuron [3-(3,4-dichlorophenyl)-1,1-dimethylurea][1][2][3][4]

• Metabolite 1: DCPMU [3-(3,4-dichlorophenyl)-1-methylurea][1][2][4]

• Metabolite 2: DCPU [3-(3,4-dichlorophenyl)urea][2]

• Terminal Metabolite: 3,4-DCA [3,4-Dichloroaniline][1][2][4][5]

Chemistry and Metabolic Pathway

Understanding the degradation pathway is critical for identifying unknown peaks in aged samples. Phenylureas degrade via sequential N-demethylation followed by hydrolysis, eventually yielding toxic aniline derivatives.[5]

Figure 1: Diuron Degradation Pathway

The following diagram illustrates the stepwise N-demethylation of Diuron leading to the terminal aniline metabolite.

Caption: Sequential degradation of Diuron. Note that 3,4-DCA is significantly more basic than the urea parents, affecting chromatographic retention.

Protocol 1: Sample Preparation (Solid Phase Extraction)

Direct injection is insufficient for environmental water due to low regulatory limits (0.1 µg/L in EU). We utilize Solid Phase Extraction (SPE) to achieve a 500:1 concentration factor.

Critical Mechanism: We use a polymeric hydrophilic-lipophilic balance (HLB) or a high-load C18 cartridge. The pH of the sample must be neutral to ensure the aniline metabolites (pKa ~3-4) remain uncharged and bind to the hydrophobic sorbent.

Materials Required[3][5][7][8][9][10][11][12][13]

• Cartridge: Oasis HLB (200 mg) or C18 End-capped (500 mg).

• Solvents: Methanol (HPLC Grade), Water (Milli-Q), Acetonitrile.

• Buffer: 25 mM Phosphate Buffer (pH 2.4) for HPLC.[6][7]

SPE Workflow Diagram

Caption: SPE extraction workflow ensuring retention of both neutral ureas and basic anilines.

Step-by-Step Procedure

• Filtration: Filter 500 mL of water sample through a 0.45 µm glass fiber filter to remove particulates.

• Conditioning: Activate the SPE cartridge with 6 mL Methanol followed by 6 mL Reagent Water. Do not let the cartridge dry.

• Loading: Pass the sample through the cartridge at ~10 mL/min.

• Washing: Wash with 5 mL of 5% Methanol/Water. This removes highly polar humic substances without eluting the metabolites.

• Drying: Apply full vacuum for 15 minutes. Crucial: Residual water interferes with the elution efficiency of methanol.

• Elution: Elute analytes with 2 x 3 mL Methanol.

• Concentration: Evaporate the eluate to near dryness under a gentle stream of Nitrogen (N2) at 40°C.

• Reconstitution: Reconstitute to exactly 1.0 mL with 50:50 Water:Acetonitrile. Filter through a 0.2 µm PTFE syringe filter into an HPLC vial.

Protocol 2: HPLC-DAD Instrumentation & Methodology

This method uses a low-pH phosphate buffer.

• Why pH 2.4? At neutral pH, silanol groups on silica columns are ionized (

  ), causing severe tailing for aniline metabolites (DCA). At pH 2.4, silanols are protonated (neutral), and while DCA is also protonated, modern "Base-Deactivated" columns handle this well, resulting in sharp peaks.

Instrument Parameters

Parameter	Setting
System	HPLC with Diode Array Detector (DAD)
Column	C18 End-capped (e.g., Waters SunFire or Agilent Zorbax SB-C18), 4.6 x 150 mm, 3.5 µm
Column Temp	30°C
Flow Rate	1.0 mL/min
Injection Vol	20 - 50 µL (Depending on sensitivity requirements)
Detection	UV at 248 nm (Primary), 210 nm (Secondary confirmation)

Mobile Phase & Gradient

• Solvent A: 25 mM Potassium Phosphate Monobasic (

  ), adjusted to pH 2.4 with Phosphoric Acid ( ).

• Solvent B: Acetonitrile (ACN).

Time (min)	% Solvent A (Buffer)	% Solvent B (ACN)	Event
0.0	80	20	Initial Isocratic Hold
2.0	80	20	Begin Gradient
15.0	40	60	Linear Ramp
20.0	20	80	Wash
21.0	80	20	Re-equilibration
28.0	80	20	End Run

Method Validation & Performance

The following data represents typical performance metrics when following EPA Method 532 guidelines.

Linearity and Sensitivity

Analyte	Retention Time (min)	Linearity ( )	LOD (µg/L)	LOQ (µg/L)
DCPU	4.2	> 0.999	0.02	0.06
DCPMU	5.8	> 0.999	0.02	0.06
Diuron	8.1	> 0.999	0.03	0.10
Linuron	9.5	> 0.999	0.03	0.10
3,4-DCA	11.2	> 0.998	0.05	0.15

*LOD/LOQ calculated based on 500x SPE concentration factor.

Troubleshooting Guide

• Peak Tailing on 3,4-DCA:

  • Cause: Silanol interaction or pH drift.

  • Fix: Ensure Mobile Phase A is strictly pH 2.4. Replace column if end-capping has degraded.

• Low Recovery of Metabolites:

  • Cause: Breakthrough during SPE loading.

  • Fix: Slow down SPE loading rate (<10 mL/min). Ensure sample pH is neutral (6.5-7.5) before loading.

• Baseline Drift:

  • Cause: UV absorbance of phosphate buffer at low wavelengths.

  • Fix: Use high-purity HPLC grade phosphate salts. Reference wavelength at 360 nm (DAD).

References

• U.S. Environmental Protection Agency. (2000). Method 532.0: Determination of Phenylurea Compounds in Drinking Water by Solid Phase Extraction and High Performance Liquid Chromatography with UV Detection. Revision 1.0. [Link]

• Giacomazzi, S., & Cochet, N. (2004).[2][3][5] Environmental impact of diuron transformation: a review. Chemosphere, 56(10), 1021-1032. [Link]

• Sasal, M. C., et al. (2015). Determination of Phenylurea Herbicides in Water Samples by HPLC-DAD. Journal of Agricultural and Food Chemistry. (Methodology adapted for modern columns). [Link]

• Waters Corporation. (2006). Determination of Phenylurea Compounds in Drinking Water using EPA Method 532.0. Application Note. [Link]

Sources

• 1. Frontiers | Multiparameter analysis of Diuron and its metabolites (DCA and DCPMU) in different stages of zebrafish (Danio rerio) development [frontiersin.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. scielo.br [scielo.br]
• 4. Diuron and its metabolites induce mitochondrial dysfunction-mediated cytotoxicity in urothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pjoes.com [pjoes.com]
• 7. waters.com [waters.com]

Application Note: Advanced Crystallization Techniques for Fluorinated Urea Compounds

Introduction: The Fluorine-Urea Paradox

Fluorinated urea derivatives are a cornerstone of modern medicinal chemistry, serving as bioisosteres for amides and crucial scaffolds in kinase inhibitors (e.g., Sorafenib, Regorafenib). However, they present a unique crystallization challenge described as the "Amphiphilic Polarity Paradox."

The urea core ($ -NH-CO-NH- $) is highly polar and driven by strong hydrogen bond (HB) networks (typically forming $ R^2_2(8) $ synthons). Conversely, fluorinated substituents introduce significant lipophilicity and weak polarizability. This duality often leads to "oiling out" (liquid-liquid phase separation) rather than nucleation, as the compound struggles to decide between solvating its lipophilic "wings" or its polar "core."

This guide details protocols specifically engineered to overcome these competing forces, ensuring high-purity polymorph isolation and single-crystal growth for X-ray diffraction (SCXRD).

Physicochemical Considerations

Successful crystallization requires manipulating the intermolecular forces specific to these compounds:

• Urea Tape Formation: The primary driving force is the formation of 1D hydrogen-bonded "tapes." Solvents that compete too strongly for these protons (e.g., DMSO, Methanol) can inhibit nucleation.

• Fluorine Interactions: Unlike standard organic protons, fluorine atoms ($ -F $) act as weak HB acceptors but strong electrostatic guides. They facilitate $ C-F \dots H $ and $ F \dots F $ contacts that stabilize specific polymorphs.

• Solubility Profile: Fluorinated ureas typically exhibit:

  • High Solubility: DMSO, DMF, THF, Acetone.

  • Moderate Solubility: Ethyl Acetate, Alcohols (warm), Dichloromethane.

  • Low Solubility: Water, Hexanes, Heptane, Toluene (often).

Methodology 1: Solvent Selection & Screening

The standard "Ethanol/Water" recrystallization often fails for fluorinated ureas, resulting in an amorphous gum. We utilize a "Polarity-Matched Anti-Solvent" approach.

The "Goldilocks" Zone

For fluorinated ureas, the ideal solvent system uses a moderately polar solvent to dissolve the urea core and a non-polar lipophilic anti-solvent to force the fluorinated wings to pack.

Recommended Solvent Systems:

Primary Solvent (Dissolver)	Anti-Solvent (Precipitant)	Mechanism of Action
THF	Heptane	Excellent for lipophilic fluorinated ureas. THF solvates the core; Heptane drives packing.
Ethyl Acetate	Hexane	Standard system. Good for ureas with moderate fluorine content (e.g., mono-fluorophenyl).
Acetone	Toluene	Slower diffusion rate; often yields larger crystals for SCXRD.

| Acetonitrile | Water | Use with caution. Only for less lipophilic variants. Risk of oiling out is high. |

Workflow Visualization

The following decision tree outlines the logic for selecting the crystallization method based on compound behavior.

Figure 1: Decision tree for selecting the optimal crystallization strategy based on solubility and phase behavior.

Methodology 2: Anti-Solvent Crystallization Protocol

This protocol is optimized to prevent "oiling out" by controlling the local supersaturation levels.

Materials:

• Fluorinated Urea Compound (100 mg)

• Primary Solvent: Tetrahydrofuran (THF) or Ethyl Acetate (EtOAc)

• Anti-Solvent: n-Heptane (preferred over Hexane for higher boiling point)

• 0.2 µm PTFE Syringe Filter

Protocol:

• Dissolution: Dissolve 100 mg of the compound in the minimum amount of Primary Solvent at room temperature. Sonicate if necessary to ensure complete dissolution.

  • Expert Tip: If the solution is cloudy, filter through a 0.2 µm PTFE filter. Nucleation on dust particles leads to poor crystal quality.

• Cloud Point Determination: Add the Anti-Solvent dropwise with vigorous stirring until a faint, persistent turbidity (cloudiness) appears.

• Back-Solvation: Add drops of the Primary Solvent just until the solution becomes clear again. This places the system in a metastable zone.

• Controlled Nucleation:

  • Option A (Seeding): Add a single micro-crystal of the pure compound (if available).

  • Option B (Scratching): Scratch the inner wall of the glass vial with a glass pipette tip to induce nucleation.

• Equilibration: Seal the vial and let it stand undisturbed.

  • Why: Fluorinated ureas often form metastable polymorphs if precipitated too quickly. Slow equilibration allows the thermodynamically stable form (usually involving dense F-packing) to grow.

Methodology 3: Vapor Diffusion (For SCXRD)

When anti-solvent addition yields micro-crystalline powder, Vapor Diffusion is the gold standard for growing X-ray quality single crystals. This method slows the mixing of solvents, preventing the kinetic "crash" that traps impurities.

Experimental Setup: We utilize a "tube-in-vial" or "vial-in-jar" geometry.

Figure 2: Schematic of the Vapor Diffusion process. The volatile anti-solvent slowly diffuses into the sample solution, gently increasing supersaturation.

Protocol:

• Inner Solution: Dissolve 10-20 mg of fluorinated urea in 0.5 mL of THF or Acetone in a small (1.5 mL) vial. Ensure it is not fully saturated (approx 80% saturation).

• Outer Chamber: Place 3-5 mL of a volatile anti-solvent (Pentane or Diethyl Ether) in a larger (20 mL) scintillation vial.

  • Note: Pentane is preferred for fluorinated compounds due to its low polarity and high volatility.

• Assembly: Carefully place the small vial inside the large vial. Do not cap the small vial. Cap the large vial tightly.

• Incubation: Store in a vibration-free environment at constant temperature (20°C).

  • Timeline: Crystals usually appear within 2-7 days.

Troubleshooting: The "Oiling Out" Phenomenon

Symptom: The solution turns milky white or separates into a sticky oil droplets at the bottom of the vial instead of forming crystals.

Cause: This is Liquid-Liquid Phase Separation (LLPS). It occurs when the interaction between the compound and the solvent mixture is so unfavorable that the compound prefers to solvate itself (as a liquid) rather than crystallize. This is common in fluorinated ureas due to the "fluorine effect" creating a fluorous phase.

Corrective Actions:

• Temperature Cycling: Heat the "oiled out" mixture until it becomes a single phase (clear solution). Allow it to cool very slowly (e.g., inside a Dewar flask or wrapped in cotton).

• Change Anti-Solvent: Switch from Hexane to a slightly more polar anti-solvent like Diisopropyl Ether (IPE) or Methyl tert-butyl ether (MTBE) . This reduces the interfacial tension between the solvent phases.

• Sonication: If oil droplets form, brief sonication can sometimes disrupt the droplets and induce crystallization at the interface.

References

• Polymorphism in Fluorinated Ureas

  • Structural analysis of 1,3-bis(3-fluorophenyl)urea reveals concomitant polymorphs driven by competition between Urea-Urea hydrogen bonding and C-H...F interactions.

  • Source:

• Urea Crystallization Fundamentals

  • General guide on urea derivatives, highlighting the importance of pH and anti-solvent selection to avoid proton

  • Source:

• Fluorous Phase Behavior

  • Investigation of solvent interactions in fluorous biphasic systems, relevant for understanding how fluorinated wings interact with solvents like perfluoromethylcyclohexane vs. chloroform.[1]

  • Source:[1]

• Hydrogen Bonding in Urea Derivatives

  • Review of urea and thiourea as design elements in crystal engineering, establishing the $ R^2_2(8) $ synthon as the primary packing motif.

  • Source:

Sources

• 1. Selective solvent interactions in a fluorous reaction system - PubMed [pubmed.ncbi.nlm.nih.gov]

preparation of phenylurea derivatives for SAR studies

Application Note: Strategic Synthesis & SAR Profiling of Phenylurea Derivatives

Abstract & Strategic Importance

The phenylurea pharmacophore (Ar-NH-CO-NH-R) is a cornerstone of modern medicinal chemistry, serving as the hydrogen-bonding "hinge" in numerous blockbuster kinase inhibitors (e.g., Sorafenib, Regorafenib, Lenvatinib).[1][2] Its ability to act as both a hydrogen bond donor (via NH) and acceptor (via C=O) allows it to bind deep within the ATP-binding pocket of kinases or the active sites of hydrolases (e.g., Soluble Epoxide Hydrolase).[1][2]

For Structure-Activity Relationship (SAR) studies, the challenge lies not just in synthesis, but in modular diversity .[1][2] A robust SAR campaign requires the rapid generation of libraries that systematically vary electronic density (Hammett

), steric bulk, and lipophilicity (LogP) without re-optimizing reaction conditions for every analogue.[1][2]

This guide details two self-validating synthetic protocols—The Isocyanate Route (Method A) and the CDI-Mediated One-Pot Route (Method B)—and provides a framework for interpreting the resulting SAR data.[2]

Strategic Synthesis Planning

Before selecting a protocol, the researcher must analyze the substrate availability and stability.[1] Use the following decision matrix to select the optimal workflow.

Figure 1: Decision matrix for selecting the optimal synthetic pathway based on starting material availability.

Detailed Experimental Protocols

Method A: The Isocyanate Route (Standard)

Best for: Rapid library generation when isocyanates are available. This reaction is driven by the nucleophilicity of the amine and is typically quantitative.

Reagents:

• Substituted Phenyl Isocyanate (1.0 equiv)[1][2]

• Amine/Aniline Partner (1.0 – 1.1 equiv)[1][2]

• Solvent: Dichloromethane (DCM) (Anhydrous) or THF.[1][2]

• Optional: Triethylamine (TEA) if using an amine salt.[1][2]

Protocol:

• Preparation: Flame-dry a reaction vial and purge with Argon/Nitrogen. Moisture competes with the amine, hydrolyzing the isocyanate back to an aniline.[1]

• Dissolution: Dissolve the Amine Partner (1.0 mmol) in anhydrous DCM (5 mL).

  • Note: If the amine is a hydrochloride salt, add TEA (1.2 mmol) and stir for 10 min to liberate the free base.[1][2]

• Addition: Cool the solution to 0°C. Add the Phenyl Isocyanate (1.0 mmol) dropwise.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Self-Validation Check: Monitor by TLC.[3][4] The isocyanate spot (usually high R_f) should disappear.[1][2] If a precipitate forms, this is often the pure urea product.[1][2]

• Workup:

  • Scenario 1 (Precipitate): Filter the solid, wash with cold DCM and Hexanes.[1][2]

  • Scenario 2 (Soluble): Evaporate solvent.[5] Recrystallize from EtOAc/Hexanes or purify via Flash Chromatography (MeOH/DCM gradient).[1][2]

Method B: The CDI-Mediated "One-Pot" Route

Best for: Safety-conscious labs or when the specific isocyanate is unstable/unavailable. Avoids direct handling of toxic phosgene or isocyanates.

Mechanism: 1,1'-Carbonyldiimidazole (CDI) activates the aniline to form an reactive acyl-imidazole intermediate, which is then displaced by the second amine.[1][2]

Protocol:

• Activation: Dissolve the starting Aniline (1.0 mmol) in anhydrous THF or DMF (3 mL).

• CDI Addition: Add CDI (1.2 mmol) in one portion.

• Intermediate Formation: Stir at RT for 2–16 hours (substrate dependent).

  • Self-Validation Check: Verify formation of the intermediate by TLC or LC-MS (Mass = Aniline + 68 Da [imidazole carbonyl]).[1][2]

• Coupling: Add the second Amine (1.2 – 1.5 mmol).

  • Expert Tip: If the second amine is non-nucleophilic (e.g., another aniline), heat the reaction to 60°C.[1][2]

• Workup: Quench with water. Extract with EtOAc. Wash organic layer with 1N HCl (to remove imidazole byproduct and unreacted amine) and Brine.[1][2]

Data Presentation & Purification Standards

For SAR studies, biological data is worthless without high purity.[1][2]

Table 1: Purification & Characterization Standards

Parameter	Acceptance Criteria	Method	Reason
Purity	> 95%	HPLC (UV @ 254nm)	Prevent false positives from impurities.
Identity	M+1 / M-1	LC-MS (ESI)	Confirm molecular weight.
Structure	Full Assignment	1H NMR (DMSO-d6)	Verify urea protons (usually singlets @ 8-10 ppm).[1][2]
Solvent	< 0.5%	1H NMR	Residual DMSO/DMF can be cytotoxic in assays.

SAR Design Principles (The "Topliss" Approach)

When designing the phenylurea library, avoid random substitution. Use a rational flow to probe the binding pocket's electronic and steric tolerance.

Key SAR Vectors:

• The Urea Bridge: Critical for H-bonding (Glu/Asp residues in kinases).[1][2] Methylation of these nitrogens usually abolishes activity.

• The Phenyl Ring (Electronic): Electron-Withdrawing Groups (EWGs) like -CF3, -Cl, -F at the para or meta position often increase metabolic stability and potency (e.g., Sorafenib).[1][2]

• The Phenyl Ring (Steric): Ortho-substitution twists the ring out of planarity, which can induce selectivity (atropisomerism) but may hinder binding.[1][2]

Figure 2: SAR Optimization Logic. Systematically varying these vectors correlates structure to biological phenotype.[2]

References

• Wilhelm, S. M., et al. (2004).[1][2] Discovery and development of sorafenib: a multikinase inhibitor for treating cancer. Nature Reviews Drug Discovery.

• Dunst, C., et al. (2020).[1][2] One-pot synthesis of ureas from amines using CDI. Organic Syntheses. (General methodology reference for CDI protocols).

• Zhang, S., et al. (2018).[1][2] Structure-Activity Relationship (SAR) of Phenylurea Derivatives as IDO1 Inhibitors.[1][2] Journal of Medicinal Chemistry.

• Meanwell, N. A. (2011).[1][2] Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry. (Context on urea isosteres).

Sources

• 1. mdpi.com [mdpi.com]
• 2. Design, Synthesis and Biological Evaluation of Phenyl Urea Derivatives as IDO1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]

Technical Notes & Optimization

Technical Support Center: Improving the Water Solubility of Trifluoromethyl Phenylureas

This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of trifluoromethyl phenylureas. This class of compounds, while often exhibiting potent biological activity, is notoriously difficult to work with in aqueous media due to its inherent lipophilicity and strong crystalline structure. This guide provides a series of frequently asked questions (FAQs) to build a foundational understanding, followed by in-depth troubleshooting guides with detailed experimental protocols to address specific solubility-related issues.

Frequently Asked Questions (FAQs)

Q1: Why are trifluoromethyl phenylureas often poorly soluble in water?

A1: The poor water solubility of trifluoromethyl phenylureas stems from a combination of their molecular features. The phenyl and trifluoromethyl (-CF3) groups are highly lipophilic, contributing to a low affinity for aqueous environments. The urea moiety, while capable of hydrogen bonding, can also participate in strong intermolecular hydrogen bonds within a crystal lattice, making it difficult for water molecules to solvate the compound.[1] The planarity of the aryl urea structure can also facilitate efficient crystal packing, further increasing the energy required to dissolve the solid.

Q2: What are the common consequences of poor aqueous solubility in experimental settings?

A2: Poor aqueous solubility can lead to a number of experimental challenges, including:

• Compound precipitation: The compound may fall out of solution when a concentrated stock in an organic solvent (like DMSO) is diluted into an aqueous buffer for an assay.

• Inaccurate bioassay results: Undissolved compound will not be available to interact with the biological target, leading to an underestimation of its potency (e.g., an artificially high IC50 value).

• Low and variable oral bioavailability: In preclinical animal studies, poor solubility in gastrointestinal fluids can severely limit the absorption of the compound into the bloodstream.[2]

• Difficulties in formulation development: Creating stable and effective dosage forms for in vivo studies is challenging.

Q3: What are the main strategies to improve the water solubility of these compounds?

A3: A variety of formulation and chemical modification strategies can be employed. The most common approaches include:

• Co-solvents: Using a mixture of water and a water-miscible organic solvent to increase the overall solubility.

• pH adjustment: For compounds with ionizable groups, adjusting the pH of the solution can increase solubility. However, many trifluoromethyl phenylureas lack easily ionizable groups.

• Surfactants: Using detergents to form micelles that can encapsulate the hydrophobic compound.

• Cyclodextrins: Employing these cyclic oligosaccharides to form inclusion complexes with the lipophilic parts of the molecule, thereby increasing its apparent water solubility.[3]

• Amorphous Solid Dispersions (ASDs): Dispersing the compound in an amorphous state within a hydrophilic polymer matrix to overcome the energy barrier of crystal lattice dissolution.

• Lipid-Based Formulations: Dissolving the compound in a lipid-based vehicle, such as a self-emulsifying drug delivery system (SEDDS), which forms an emulsion in the aqueous environment of the gut.

• Prodrug Approach: Chemically modifying the molecule to a more soluble form that is converted back to the active parent drug in vivo.

Q4: How does the trifluoromethyl group specifically influence solubility?

A4: The trifluoromethyl (-CF3) group is highly electron-withdrawing and significantly increases the lipophilicity of the molecule.[4] While it can sometimes improve metabolic stability, its contribution to hydrophobicity is a primary reason for the low aqueous solubility of this class of compounds.[5] The position of the -CF3 group on the phenyl ring can also influence crystal packing and interactions with solubilizing agents.

Troubleshooting Guides

Scenario 1: My compound precipitates out of solution when I dilute my DMSO stock into aqueous buffer for my in vitro assay.

This is a very common problem. The key is to maintain the compound in a solubilized state at the final assay concentration.

Causality behind this choice: A co-solvent system works by reducing the overall polarity of the aqueous buffer, making it a more favorable environment for the lipophilic trifluoromethyl phenylurea.

Experimental Protocol: Co-solvent Screening

• Prepare Stock Solutions: Prepare a high-concentration stock solution of your trifluoromethyl phenylurea (e.g., 10-20 mM) in 100% DMSO.

• Select Co-solvents: Choose a panel of water-miscible organic solvents. Common choices include ethanol, isopropanol, and acetone.[6]

• Prepare Co-solvent Mixtures: Prepare a series of aqueous buffer/co-solvent mixtures. For example, 95:5, 90:10, and 80:20 (v/v) aqueous buffer to co-solvent.

• Test Solubility: Add a small aliquot of your DMSO stock solution to each co-solvent mixture to reach the final desired assay concentration.

• Observe and Quantify: Visually inspect for precipitation immediately and after a set incubation period (e.g., 1-2 hours) at the assay temperature. For a more quantitative assessment, centrifuge the samples and measure the concentration of the compound in the supernatant by HPLC.

• Select Optimal Co-solvent: Choose the co-solvent system that provides the best solubility with the lowest percentage of organic solvent to minimize potential effects on the biological assay.

DOT Diagram: Co-solvent Screening Workflow

Caption: Workflow for selecting an appropriate co-solvent system.

Causality behind this choice: Cyclodextrins have a hydrophilic exterior and a hydrophobic interior cavity. The lipophilic trifluoromethylphenyl portion of your compound can form an inclusion complex within this cavity, effectively shielding it from the aqueous environment and increasing its apparent solubility.[3][7]

Experimental Protocol: Phase Solubility Study with Cyclodextrins

• Select Cyclodextrins: Common choices include β-cyclodextrin (β-CD) and its more soluble derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD).

• Prepare Cyclodextrin Solutions: Prepare a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin (e.g., 0, 2, 4, 6, 8, 10 mM).

• Equilibrate with Excess Compound: Add an excess amount of your solid trifluoromethyl phenylurea to each cyclodextrin solution.

• Shake to Equilibrium: Agitate the suspensions at a constant temperature (e.g., 25°C or 37°C) for a period sufficient to reach equilibrium (typically 24-72 hours).

• Sample and Analyze: After equilibration, filter or centrifuge the samples to remove the undissolved solid. Dilute the supernatant and analyze the concentration of the dissolved compound by a validated method like HPLC-UV.

• Construct Phase Solubility Diagram: Plot the concentration of the dissolved trifluoromethyl phenylurea against the concentration of the cyclodextrin. A linear plot (AL-type) indicates the formation of a 1:1 soluble complex.

• Determine Stability Constant (Ks): The stability constant of the complex can be calculated from the slope of the linear portion of the phase solubility diagram using the Higuchi-Connors equation: Ks = slope / (S₀ * (1 - slope)) where S₀ is the intrinsic solubility of the compound in the absence of cyclodextrin (the y-intercept).

DOT Diagram: Cyclodextrin Complexation Mechanism

Sources

• 1. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Impact of trifluoromethyl and sulfonyl groups on the biological activity of novel aryl-urea derivatives: synthesis, in-vitro, in-silico and SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Purification of 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea

Case ID: PUR-UREA-CF3-001 Subject: Separation of 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea from Aniline Impurities Assigned Scientist: Senior Application Scientist, Separation Technologies[1][2]

Executive Summary & Chemical Logic

The Challenge: You are attempting to isolate 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea (Target) from a reaction mixture containing 3-(trifluoromethyl)aniline (Impurity).

The Mechanism: The separation relies on the distinct acid-base properties of the two species.[1]

• The Target (Urea): Chemically neutral under standard workup conditions. It acts as a hydrogen bond donor/acceptor but does not protonate easily in dilute acid.

• The Impurity (Aniline): A weak base.[2] The trifluoromethyl (

  ) group at the meta position is strongly electron-withdrawing, significantly reducing the basicity of the nitrogen compared to unsubstituted aniline.[1][2]

  • Critical Data Point: The

    of 3-(trifluoromethyl)aniline is approximately 3.5 [1].[1][2]

  • Implication: Weak acids (e.g., 10% citric acid, acetic acid) may fail to fully protonate this specific aniline, leading to poor separation.[1] You require a stronger acid (pH < 1.5) to drive the equilibrium toward the water-soluble anilinium salt.[1]

Primary Workflow: Liquid-Liquid Extraction (LLE)[1][2]

This is the most efficient "first-pass" purification method.[1]

Reagents Required[1][2][3][4][5][6]

• Organic Solvent: Ethyl Acetate (EtOAc) or Dichloromethane (DCM).[2]

• Acid Wash: 1N Hydrochloric Acid (HCl).[2]

• Brine: Saturated NaCl solution.[1]

Step-by-Step Protocol

• Dissolution: Dissolve the crude reaction mixture in EtOAc. Use approximately 10-15 mL of solvent per gram of crude material.[1]

• Acid Wash (The Critical Step):

  • Wash the organic layer three times with 1N HCl (1:1 volume ratio).[2]

  • Why 1N HCl? To remove an aniline with a

    of 3.5, the aqueous phase must be at least 2 pH units lower than the to ensure >99% protonation. 1N HCl (pH 0) guarantees the aniline converts to its water-soluble hydrochloride salt.[1][2]

• Phase Separation:

  • Organic Layer: Contains the neutral Urea target.

  • Aqueous Layer: Contains the protonated 3-(trifluoromethyl)anilinium chloride (Discard to chemical waste).[1][2]

• Neutralization & Drying:

  • Wash the organic layer once with Saturated Sodium Bicarbonate (

    ) to remove residual acid.[2]

  • Wash once with Brine.

  • Dry over Anhydrous Sodium Sulfate (

    ) and concentrate in vacuo.

Visualization: Extraction Logic

Caption: Logical flow of acid-base extraction targeting the specific pKa of trifluoromethylaniline.

Secondary Workflow: Recrystallization (Polishing)[1][2]

If the extraction leaves trace impurities (often indicated by a slight yellow/brown tint from oxidized aniline), recrystallization is the preferred polishing step.

Solvent System	Ratio (v/v)	Temperature Profile	Suitability
Ethanol / Water	1:1 to 1:3	Dissolve at reflux ( ), cool to	High. Most aryl ureas crystallize as white needles/plates.[1][2] Aniline remains in the mother liquor.
Toluene / Heptane	1:2	Dissolve in hot Toluene, add Heptane until turbid	Medium. Good if the urea is very soluble in alcohols.[2]
EtOAc / Hexanes	Varies	Dissolve in min. hot EtOAc, add Hexanes	Medium. Risk of oiling out if cooled too rapidly.[2]

Protocol:

• Dissolve the semi-pure solid in the minimum amount of boiling Ethanol.

• Slowly add warm water dropwise until a faint turbidity persists.

• Add one drop of Ethanol to clear the solution.

• Allow to cool slowly to room temperature, then refrigerate.

• Filter the crystals and wash with cold water/ethanol (3:1) mixture.

Troubleshooting & FAQs

Q1: The aniline impurity is persistent even after acid washing. Why? A: You likely used an acid that was too weak.[1] 3-(Trifluoromethyl)aniline is a very weak base (

) due to the electron-withdrawing group [1].[1][2] If you used 5% Acetic Acid or Citric Acid, the pH was not low enough to fully protonate it.[2] Switch to 1N HCl or 2N HCl .

Q2: My product is "oiling out" during recrystallization instead of forming crystals. A: This is common with propyl-substituted ureas, which have flexible alkyl chains.[1][2]

• Fix: Re-heat the mixture to dissolve the oil. Scratch the side of the flask with a glass rod while cooling to induce nucleation.

• Seed: If you have a tiny amount of pure solid from a previous batch, add a "seed crystal" at room temperature.[2]

Q3: Can I use chromatography (Silica Gel) instead? A: Yes, but be careful.

• The Issue: Anilines often "streak" or "tail" on silica due to interactions with acidic silanols.

• The Fix: Pre-treat your silica column with 1% Triethylamine (TEA) in Hexanes, or add 0.5% TEA to your mobile phase (e.g., Hexane/EtOAc).[2] This blocks the acidic sites on the silica, allowing the aniline to elute sharply or stay retained while the urea elutes.

Q4: The reaction mixture turned dark brown. Is my urea decomposed? A: Likely not.[1] Anilines oxidize rapidly in air to form colored impurities (azobenzenes/polymers) even at trace levels [2].[2] The urea itself is generally stable. These colored impurities are non-polar; a recrystallization from Ethanol/Water usually leaves the color in the supernatant.

Advanced Scavenging (High-Throughput)

For researchers doing parallel synthesis or avoiding liquid extraction, use Solid Supported Scavengers .[2]

• Resin: Strong Cation Exchange (SCX) resin (sulfonic acid based).[2]

• Method:

  • Dissolve crude mixture in MeOH/DCM.

  • Add SCX resin (3 equivalents relative to expected aniline).[2]

  • Shake for 1 hour.

  • Filter.[3][4][5][6]

• Mechanism: The aniline binds irreversibly to the sulfonic acid beads; the neutral urea passes through in the filtrate.

Decision Tree: Choosing the Right Method

Caption: Decision matrix based on impurity load and scale.

References

• PubChem. (n.d.).[2] 3-(Trifluoromethyl)aniline | C7H6F3N.[1] National Library of Medicine. Retrieved from [Link]

• ScienceMadness. (2005).[2] Aniline impurities and oxidation. Retrieved from [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. Design, Synthesis and Biological Evaluation of Phenyl Urea Derivatives as IDO1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phenylurea synthesis - chemicalbook [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

troubleshooting HPLC peak tailing for phenylurea compounds

Welcome to the dedicated support center for troubleshooting High-Performance Liquid Chromatography (HPLC) analysis of phenylurea compounds. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common chromatographic issues, with a specific focus on the prevalent problem of peak tailing. Our approach is rooted in explaining the fundamental mechanisms to empower you to make informed, effective decisions in your method development and routine analysis.

Frequently Asked Questions (FAQs)

Here are answers to some of the most common questions we receive regarding the analysis of phenylurea compounds.

Q1: What is peak tailing in HPLC and how is it measured?

A1: In an ideal HPLC separation, the peak shape should be symmetrical, resembling a Gaussian distribution. Peak tailing is a common chromatographic issue where the latter half of the peak is broader than the front half.[1][2] This asymmetry is quantitatively measured by the Tailing Factor (Tf) or Asymmetry Factor (As). A perfectly symmetrical peak has a Tf of 1.0. While a value up to 1.5 might be acceptable for some methods, a Tf greater than 1.2 is generally considered a tailing peak.[1]

Q2: I'm seeing significant peak tailing specifically with my phenylurea compounds. What is the most likely cause?

A2: The most probable cause is secondary interactions between your phenylurea molecules and the stationary phase.[3][4] Phenylurea compounds can possess basic functional groups. In reversed-phase HPLC using traditional silica-based columns (like C18), residual acidic silanol groups (Si-OH) on the silica surface can interact strongly with these basic analytes, causing a portion of the molecules to be retained longer than the main peak, resulting in tailing.[3][5][6]

Q3: Why is it so important to resolve peak tailing?

A3: Resolving peak tailing is critical for several reasons:

• Inaccurate Quantification: Peak tailing can lead to errors in how the chromatography data system integrates the peak area, resulting in inaccurate and imprecise results.[7]

• Reduced Resolution: Tailing peaks can merge with nearby peaks, making it difficult to accurately quantify individual compounds, especially in complex mixtures.[2][7]

• Decreased Sensitivity: As a peak broadens and tails, its height decreases. This can lower the signal-to-noise ratio, which negatively impacts the limits of detection and quantification.[7]

Q4: Can the mobile phase pH really make that much of a difference for peak shape?

A4: Absolutely. The mobile phase pH is one of the most powerful tools for controlling peak shape for ionizable compounds like some phenylureas.[8][9][10] By adjusting the pH, you can change the ionization state of both the analyte and the residual silanol groups on the column. Operating at a low pH (e.g., pH 2.5-3.5) protonates the silanol groups, making them neutral and significantly reducing their ability to interact with basic analytes, which improves peak symmetry.[4][11]

Q5: What is an "end-capped" column, and will it help with my phenylurea analysis?

A5: An end-capped column is a silica-based column where the residual silanol groups have been chemically reacted (or "capped") with a small, less reactive group (like a trimethylsilyl group). This process makes the surface more inert and hydrophobic, blocking the sites that cause secondary interactions with basic compounds.[5][11] Using a modern, high-quality end-capped column is highly recommended for analyzing phenylurea compounds to prevent peak tailing.[4][5]

In-Depth Troubleshooting Guide for Peak Tailing

When encountering peak tailing with phenylurea compounds, a systematic approach is the key to efficiently identifying and resolving the issue. The following workflow will guide you through this process.

Logical Troubleshooting Workflow

Caption: Systematic workflow for troubleshooting peak tailing.

The Science Behind Phenylurea Peak Tailing

The primary cause of peak tailing for basic compounds like many phenylureas is the interaction with surface silanol groups on the silica stationary phase. This is a classic secondary retention mechanism.

Caption: Mechanism of secondary silanol interaction leading to peak tailing.

At a mobile phase pH above approximately 4, the acidic silanol groups (pKa ~3.5-4.5) become deprotonated and negatively charged (Si-O⁻). If the basic moiety on the phenylurea compound is protonated and positively charged, a strong ionic interaction occurs. This interaction is stronger than the desired reversed-phase hydrophobic interaction, leading to delayed elution for some molecules and causing the characteristic peak tail.

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization

Objective: To determine the optimal mobile phase pH to minimize secondary silanol interactions and improve the peak shape of phenylurea compounds.

Methodology:

• Prepare Aqueous Phases: Prepare three separate batches of the aqueous portion of your mobile phase. Adjust the pH of each to 2.5, 3.0, and 3.5, respectively. A good starting point is to use 0.1% formic acid or phosphoric acid in HPLC-grade water.[7]

• System Equilibration:

  • Begin with the mobile phase at pH 3.5. Mix the acidified aqueous phase with your organic solvent (e.g., acetonitrile or methanol) at the desired ratio for your analysis.

  • Flush the HPLC system and column with this mobile phase for at least 15-20 column volumes, or until a stable baseline is achieved.

• Inject Standard: Inject a standard solution of your phenylurea analyte(s) and record the chromatogram. Note the Tailing Factor (Tf).

• Step-Down pH: Switch to the pH 3.0 mobile phase. Re-equilibrate the system thoroughly (at least 15-20 column volumes).

• Inject and Record: Inject the same standard solution and record the chromatogram, noting the Tf.

• Final pH Step: Repeat steps 4 and 5 with the pH 2.5 mobile phase.

• Analysis: Compare the chromatograms from the three pH levels. A significant improvement in peak symmetry should be observed as the pH is lowered.

Protocol 2: Column Flushing and Cleaning

Objective: To remove strongly retained contaminants from the column that may be causing active sites and contributing to peak tailing.

Methodology:

• Disconnect from Detector: Disconnect the column outlet from the detector to prevent contamination of the flow cell.

• Aqueous Wash: Flush the column with 20-30 column volumes of HPLC-grade water (do not use buffered mobile phase).

• Organic Wash (Reversed-Phase): Flush the column in the forward direction with 30-40 column volumes of a strong, compatible organic solvent like isopropanol or acetonitrile.

• Re-equilibration: Reconnect the column to the detector and equilibrate with your working mobile phase until a stable baseline is achieved (this may take 30-60 minutes).

• Test Injection: Inject a standard to see if peak shape has improved. If contamination was the issue, you should see a noticeable improvement.

Data Summary Table

The following table illustrates the expected impact of mobile phase pH on the Tailing Factor for a typical basic phenylurea compound on a standard C18 column.

Mobile Phase pH	Expected Tailing Factor (Tf)	Peak Shape Observation	Rationale
6.5 (Unbuffered)	> 2.0	Severe Tailing	Silanol groups are ionized (Si-O⁻), leading to strong secondary interactions with the basic analyte.[4][5]
4.5	1.6 - 1.9	Moderate Tailing	pH is near the pKa of silanol groups; a mix of ionized and neutral sites exists, still causing significant interaction.[12]
3.5	1.2 - 1.5	Minor Tailing	Most silanol groups are protonated (Si-OH), but some interaction may still occur.
2.8 (0.1% Formic Acid)	1.0 - 1.2	Symmetrical / Near-Symmetrical	Silanol groups are fully protonated and effectively neutralized, minimizing secondary interactions.[11]

References

• Determination of Phenylurea Herbicides in Tap Water and Soft Drink Samples by HPLC–UV and Solid-Phase Extraction . LCGC International. [Link]

• HPLC Detection System for Phenylurea Herbicides Using Post-Column Photolysis and Chemical Derivatization . Journal of Chromatographic Science, Oxford Academic. [Link]

• Multiresidue HPLC methods for phenyl urea herbicides in water . PubMed. [Link]

• Multiresidue HPLC Methods for Phenyl Urea Herbicides in Water . American Chemical Society. [Link]

• Determination of phenyl urea pesticides in apple juice by HPLC-DAD employing sol-gel carbowax 20 M modified fabric phase sorptive extraction membranes . reposiTUm. [Link]

• Troubleshooting Peak Shape Problems in HPLC . Waters Corporation. [Link]

• What Causes Peak Tailing in HPLC? . Chrom Tech, Inc. [Link]

• How to Reduce Peak Tailing in HPLC? . Phenomenex. [Link]

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks . LCGC International. [Link]

• Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II . Chromanik Technologies Inc. [Link]

• An Introduction to Peak Tailing, Fronting and Splitting in Chromatography . ACD/Labs. [Link]

• The Importance of Mobile Phase pH in Chromatographic Separations . ACD/Labs. [Link]

• Exploring the Role of pH in HPLC Separation . Moravek. [Link]

• Control pH During Method Development for Better Chromatography . Agilent. [Link]

• Exploring the Role of pH in HPLC Separation . Veeprho. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. waters.com [waters.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromtech.com [chromtech.com]
• 6. chromanik.co.jp [chromanik.co.jp]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. agilent.com [agilent.com]
• 10. veeprho.com [veeprho.com]
• 11. acdlabs.com [acdlabs.com]
• 12. moravek.com [moravek.com]

Reference Data & Comparative Studies

Technical Guide: IR Analysis of Urea Carbonyl and Trifluoromethyl Moieties

Content Type: Publish Comparison Guide Subject: Spectroscopic Characterization of Urea (

) and Trifluoromethyl ( ) Groups Author: Senior Application Scientist Date: October 26, 2023

Executive Summary

In medicinal chemistry, particularly in the development of kinase inhibitors (e.g., Sorafenib, Regorafenib), the diaryl urea motif and the trifluoromethyl group are ubiquitous pharmacophores. The urea linker provides critical hydrogen-bonding interactions within the ATP-binding pocket, while the

group modulates lipophilicity and metabolic stability.

Accurate characterization of these groups via Infrared (IR) Spectroscopy is critical for validating synthetic intermediates and monitoring solid-state polymorphism.[1] This guide provides a comparative analysis of their absorption bands, distinguishing them from common structural alternatives, and details a self-validating experimental protocol for their assessment.

Part 1: Mechanistic Foundations[1]

The Urea Carbonyl ( )

Unlike a simple ketone (

, ~1715 cm⁻¹), the urea carbonyl is flanked by two nitrogen atoms. These nitrogens donate lone pair electron density into the carbonyl -system (resonance), weakening the bond character and lowering its vibrational frequency.[2]

• Frequency Range: 1630 – 1690 cm⁻¹[3]

• Vibrational Mode: Stretching (

  )[4][5][6]

• Key Characteristic: The band position is highly sensitive to Hydrogen Bonding (H-bonding).[1][2] In the solid state, extensive intermolecular H-bonding networks typically "red-shift" (lower) the frequency compared to dilute solution.

The Trifluoromethyl Group ( )

The

bond is one of the strongest single bonds in organic chemistry, with a large dipole moment. This results in extremely intense absorption bands in the "fingerprint" region, often dominating the spectrum.

• Frequency Range: 1100 – 1350 cm⁻¹

• Vibrational Modes:

  • Asymmetric Stretch (

    ): 1100 – 1200 cm⁻¹ (Very Strong, Broad)

  • Symmetric Stretch (

    ): 1300 – 1350 cm⁻¹ (Strong)

• Key Characteristic: The "super-strong" intensity of these bands is a diagnostic marker, easily distinguishing

  from bending or stretching modes.

Part 2: Comparative Analysis

Urea Carbonyl vs. Structural Alternatives

Distinguishing a urea linker from an amide or ketone is a common challenge.[1]

Functional Group	Frequency ( , cm⁻¹)	Intensity	Distinguishing Feature
Urea ( )	1630 – 1690	High	Often appears as a doublet or split peak in solid state due to crystal packing/H-bonding.
Amide I ( )	1640 – 1680	High	Broader; typically accompanied by Amide II band (~1550 cm⁻¹, N-H bend).[1][6][7]
Ketone ( )	1705 – 1725	High	Sharp singlet; higher frequency than urea due to lack of N-donation.[1]
Carbamate ( )	1700 – 1740	High	Higher frequency due to inductive withdrawal by Oxygen.[1]

Trifluoromethyl vs. Halogen/Alkyl Groups

The

group is often confused with other fingerprint region absorbers.

Functional Group	Frequency ( , cm⁻¹)	Intensity	Distinguishing Feature
Trifluoromethyl ( )	1100 – 1350	Very Strong	Multi-band pattern (asym/sym stretch); dominates the region.
Methyl ( )	1375 – 1450	Weak/Med	"Umbrella" bending mode; much sharper and weaker than C-F.
Aryl Chloride ( )	1000 – 1100	Medium	Sharp band; lacks the broadness and intensity of C-F.
Ether ( )	1050 – 1250	Strong	Can overlap significantly; is usually broader and shows a doublet pattern.[1]

Part 3: The Synergistic Effect (Electronic Modulation)

When a

group is attached to an aryl ring of a diaryl urea (as in Sorafenib), it exerts a strong electron-withdrawing inductive effect (-I).

• Acidity Increase: The

  group pulls electron density from the aromatic ring, making the urea protons more acidic.

• H-Bonding Strengthening: These more acidic protons form stronger intermolecular hydrogen bonds in the crystal lattice.[1]

• Spectral Shift: While the inductive effect should theoretically raise the

  frequency (by reducing N-lone pair donation), the enhanced H-bonding often dominates, keeping the urea carbonyl band relatively low (1640–1670 cm⁻¹) in the solid state.

Diagram 1: Electronic & Spectral Logic Flow

Caption: Logical decision tree for assigning Urea and CF3 bands, highlighting the electronic interplay between the two groups.

Part 4: Experimental Protocol (Self-Validating)

Objective: Obtain high-fidelity spectra to resolve the urea doublet and

fine structure.

Methodology: ATR-FTIR

Attenuated Total Reflectance (ATR) is preferred over KBr pellets for urea compounds to avoid pressure-induced polymorphic transitions which shift the Carbonyl band.[1]

Step-by-Step Workflow

• System Preparation:

  • Ensure the ATR crystal (Diamond or ZnSe) is clean.

  • Validation Step: Collect a background spectrum (Air).[1] Ensure

    doublet (2350 cm⁻¹) is minimized.[1]

• Calibration (Trustworthiness):

  • Run a standard Polystyrene film.[1]

  • Checkpoint: Verify the 1601.2 cm⁻¹ peak is within ±1 cm⁻¹. If not, recalibrate.

• Sample Application:

  • Place ~5 mg of solid sample on the crystal.

  • Apply pressure using the anvil. Crucial: Apply consistent pressure.[1] Variable pressure can alter the relative intensity of the

    bands due to contact efficiency.

• Acquisition Parameters:

  • Resolution: 2 cm⁻¹ (Necessary to resolve urea/amide overlaps).[1]

  • Scans: 32 or 64.[1]

  • Range: 4000 – 600 cm⁻¹.[1]

• Processing:

  • Apply ATR correction (corrects for penetration depth dependence on wavelength).

  • Baseline correct (Rubberband method preferred).[1]

Diagram 2: Experimental Workflow

Caption: Step-by-step ATR-FTIR workflow including a mandatory calibration loop to ensure data integrity.

Part 5: Case Study – Sorafenib Tosylate

Sorafenib is a prime example containing both a diaryl urea and a trifluoromethyl group.

• Compound: Sorafenib Tosylate (Polymorph I)

• Observed Urea

  : 1688 cm⁻¹ (Higher end of range due to crystalline packing).[1]

• Observed

  :

  • 1327 cm⁻¹ (Symmetric stretch).[1]

  • 1178 cm⁻¹ (Asymmetric stretch, very intense).

• Interpretation: The presence of the band at 1688 cm⁻¹ confirms the urea linkage. The massive absorption at 1178 cm⁻¹ confirms the fluorinated motif. The sharpness of the 1688 cm⁻¹ peak (vs. broadness) indicates a highly ordered crystalline lattice, distinguishing it from amorphous material.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1] (Standard text for general IR assignments).

• NIST Chemistry WebBook. Urea Infrared Spectrum.[1] National Institute of Standards and Technology. Available at: [Link]

• Pindelska, E., et al. (2021).[1][8] Structural Polymorphism of Sorafenib Tosylate as a Key Factor in Its Solubility Differentiation.[1] Pharmaceutics, 13(3), 406.[1] (Provides specific frequency data for Sorafenib polymorphs). Available at: [Link]

• Socrates, G. (2004).[1] Infrared and Raman Characteristic Group Frequencies: Tables and Charts (3rd ed.). Wiley.[1] (Authoritative source for CF3 and Urea specific ranges).

Sources

• 1. chem.pg.edu.pl [chem.pg.edu.pl]
• 2. uobabylon.edu.iq [uobabylon.edu.iq]
• 3. IR Absorption Table [webspectra.chem.ucla.edu]
• 4. researchgate.net [researchgate.net]
• 5. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. One moment, please... [tijer.org]

Comparative Guide: Fluometuron vs. 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea

This guide objectively compares Fluometuron , an established phenylurea herbicide, with its structural analog 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea (referred to herein as Propyl-TFMPU ).

The comparison focuses on their distinct physicochemical profiles, biological targets (Photosystem II vs. Soluble Epoxide Hydrolase), and experimental applications in agrochemical and pharmaceutical research.

Executive Summary & Structural Logic

This comparison highlights a classic "Scaffold Hop" in chemical biology. While Fluometuron is optimized for agrochemical utility (weed control via photosynthesis inhibition), Propyl-TFMPU represents a lipophilic adaptation of the same aryl-urea scaffold, shifting its biological affinity toward enzyme inhibition (specifically Soluble Epoxide Hydrolase, sEH) relevant to drug discovery.

Molecular Identity[1]

Feature	Fluometuron	Propyl-TFMPU
CAS Number	2164-17-2	3032-42-6
IUPAC Name	1,1-Dimethyl-3-(α,α,α-trifluoro-m-tolyl)urea	1-Propyl-3-[3-(trifluoromethyl)phenyl]urea
Core Scaffold	Phenylurea	Phenylurea
N-Substituents	-Dimethyl (Polar, Sterically compact)	-Propyl (Lipophilic, Flexible chain)
Primary Application	Agrochemical: Selective Herbicide (Cotton/Sugarcane)	Medicinal Chemistry: sEH Inhibitor Probe / SAR Analog
Molecular Weight	232.20 g/mol	246.23 g/mol
LogP (Est.)	2.42	~3.1 (Higher Lipophilicity)

Physicochemical & Mechanistic Comparison

Agrochemical Potency: Photosystem II (PSII) Inhibition

Fluometuron is the gold standard in this category. The

-dimethyl group is critical for binding to the site of the D1 protein in the photosystem II complex.

• Fluometuron: High affinity. The dimethyl group fits perfectly into the hydrophobic pocket of the D1 protein, blocking plastoquinone binding.

• Propyl-TFMPU: Reduced affinity. The replacement of the dimethyl group with a mono-propyl chain alters the steric fit. While mono-alkyl ureas can inhibit PSII, they are generally less potent than their

  -dimethyl analogs due to the loss of optimal hydrophobic contacts and increased flexibility.

Pharmaceutical Potency: Soluble Epoxide Hydrolase (sEH) Inhibition

In drug development, the phenylurea scaffold is a "privileged structure" for inhibiting sEH, an enzyme involved in inflammation and hypertension.

• Fluometuron: Low/Moderate potency. The

  -dimethyl group is too small and lacks the necessary hydrophobic extension to fully occupy the catalytic tunnel of sEH.

• Propyl-TFMPU: Enhanced potency. sEH inhibitors typically require a lipophilic urea ("Right-Hand Side") to mimic the transition state of epoxide hydrolysis. The n-propyl chain provides superior hydrophobic interaction within the sEH active site compared to the dimethyl group.

Mechanistic Pathway Diagram

The following diagram illustrates the divergent biological fates driven by the N-substituent change.

Caption: Divergent Structure-Activity Relationship (SAR). The N-substituent dictates whether the scaffold acts as a herbicide (Dimethyl) or an enzyme inhibitor (Propyl).

Experimental Protocols

Synthesis of Propyl-TFMPU (Laboratory Scale)

Since Propyl-TFMPU is a research chemical often used as a reference standard, its synthesis is straightforward via isocyanate chemistry.

Reagents:

• 3-(Trifluoromethyl)phenyl isocyanate (1.0 eq)

• n-Propylamine (1.1 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (anhydrous)

Protocol:

• Preparation: In a flame-dried round-bottom flask, dissolve 3-(trifluoromethyl)phenyl isocyanate (5 mmol) in 20 mL anhydrous DCM.

• Addition: Cool the solution to 0°C in an ice bath. Dropwise add n-propylamine (5.5 mmol) dissolved in 5 mL DCM over 10 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor via TLC (Hexane:Ethyl Acetate 3:1) for the disappearance of the isocyanate.

• Workup: The urea product often precipitates.

  • If precipitate forms: Filter, wash with cold DCM, and dry.

  • If soluble: Evaporate solvent under reduced pressure. Recrystallize from Ethanol/Water.

• Validation: Confirm structure via

  H-NMR (DMSO- ). Look for the triplet methyl of the propyl group (~0.9 ppm) and the urea NH singlets (~6.0–9.0 ppm).

Comparative sEH Inhibition Assay (Fluorescent)

To demonstrate the superior potency of Propyl-TFMPU over Fluometuron against sEH.

Materials:

• Enzyme: Recombinant Human sEH.

• Substrate: PHOME (cyano(6-methoxy-naphthalen-2-yl)methyl trans-[(3-phenyloxiran-2-yl)methyl] carbonate).

• Buffer: Bis-Tris-HCl (25 mM, pH 7.[1][2]0) with 0.1 mg/mL BSA.[2]

Workflow:

• Dilution: Prepare serial dilutions of Fluometuron and Propyl-TFMPU in DMSO (Final concentrations: 1 nM to 100 µM).

• Incubation: Mix 20 µL of enzyme solution with 20 µL of inhibitor solution in a black 96-well plate. Incubate at 30°C for 5 minutes.

• Reaction Start: Add 160 µL of PHOME substrate (Final conc. 50 µM).

• Measurement: Monitor fluorescence (Excitation: 330 nm, Emission: 465 nm) kinetically for 10–30 minutes.

• Data Analysis: Plot % Inhibition vs. Log[Concentration]. Calculate

  .

  • Expected Result: Propyl-TFMPU will show an

    in the low nanomolar range (e.g., <50 nM), while Fluometuron will show significantly weaker inhibition (micromolar range).

Stability & Metabolism (Drug Development Context)

When evaluating these compounds for biological applications, metabolic stability is a key differentiator.

Parameter	Fluometuron	Propyl-TFMPU
Primary Metabolic Route	N-Demethylation (Cytochrome P450). Rapidly converts to mono-methyl and then desmethyl-urea.	Hydroxylation/Dealkylation . The propyl chain is susceptible to or hydroxylation.
Soil Persistence ( )	Moderate (30–85 days).	Unknown (Likely lower due to higher lipophilicity promoting microbial degradation).
Water Solubility	110 mg/L (Moderate).	<50 mg/L (Low). Requires DMSO/Ethanol for stock solutions.

Metabolic Degradation Pathway (Graphviz)

Caption: Metabolic trajectories. Both converge to the core TFMPU (Trifluoromethylphenylurea) scaffold, but via distinct intermediate kinetics.

Conclusion & Recommendations

• For Agrochemical Research: Stick to Fluometuron . The

  -dimethyl substitution is essential for the specific steric requirements of the herbicide target (D1 protein). Propyl-TFMPU is likely to be a weaker herbicide and is not cost-effective for this application.

• For Drug Discovery (sEH/Inflammation): Use Propyl-TFMPU as a lead compound or probe. Its lipophilic propyl tail provides better occupancy of the sEH hydrophobic tunnel, making it a superior inhibitor compared to Fluometuron. It serves as an excellent starting point for SAR studies aiming to optimize anti-inflammatory agents.

References

• Sigma-Aldrich. (2024). 1-Propyl-3-(3-(trifluoromethyl)phenyl)urea Product Information. AldrichCPR. Link

• Hammock, B. D., et al. (2005). "Structure-Activity Relationships of Urea-Based Soluble Epoxide Hydrolase Inhibitors." Journal of Medicinal Chemistry. (Establishes the SAR preference for lipophilic alkyl chains in sEH inhibitors). Link

• Tialowska, A., et al. (2013). "Molecular properties affecting the adsorption coefficient of phenylurea herbicides." Chemosphere.[3] (Provides data on Fluometuron soil sorption and lipophilicity). Link

• Liu, J.Y., et al. (2009).[1] "Inhibition of soluble epoxide hydrolase by fulvestrant and sulfoxides." Proceedings of the National Academy of Sciences. (Discusses urea pharmacophores in sEH inhibition). Link

Sources

• 1. Substituted phenyl groups improve the pharmacokinetic profile and anti-inflammatory effect of urea-based soluble epoxide hydrolase inhibitors in murine models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Structure-activity Relationship of piperidine-derived non-urea soluble epoxide hydrolase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Breaking down phenylurea herbicides: advanced electrochemical approaches for environmental degradation and remediation - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the UV-Vis Absorption Maxima of Trifluoromethyl Phenylureas

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the UV-Vis absorption characteristics of trifluoromethyl phenylureas. By synthesizing experimental data with established spectroscopic principles, this document serves as a valuable resource for researchers leveraging these compounds in herbicide development, medicinal chemistry, and materials science.

Introduction: The Significance of the Trifluoromethyl Group in Phenylurea Chemistry

Phenylurea compounds are a well-established class of molecules with a broad range of applications, most notably as herbicides that act by inhibiting photosynthesis. The introduction of a trifluoromethyl (-CF₃) group onto the phenyl ring significantly alters the molecule's physicochemical properties. The -CF₃ group is a strong electron-withdrawing substituent due to the high electronegativity of the fluorine atoms, which can profoundly influence the electronic structure and, consequently, the spectroscopic properties of the molecule. Understanding the UV-Vis absorption characteristics of trifluoromethyl phenylureas is crucial for several reasons, including predicting their environmental fate through photodegradation, developing analytical methods for their detection, and designing novel compounds with tailored photophysical properties.

Comparative Analysis of UV-Vis Absorption Maxima

The UV-Vis absorption spectra of phenylurea derivatives are primarily characterized by electronic transitions within the aromatic ring. Benzene itself exhibits two main absorption bands around 184 nm and 202 nm, with a weaker, fine-structured band around 255 nm, all arising from π → π* transitions. Substitution on the benzene ring can cause shifts in the position (bathochromic or red shift to longer wavelengths; hypsochromic or blue shift to shorter wavelengths) and intensity of these bands.

The urea moiety (-NHCONH₂) can act as either an electron-donating or electron-withdrawing group depending on the nature of the other substituents on the phenyl ring. The trifluoromethyl group, being strongly electron-withdrawing, influences the energy of the π and π* orbitals of the benzene ring.

Table 1: Comparison of UV-Vis Absorption Maxima of Phenylurea Herbicides

Compound Name	Structure	Substituents	λmax (nm)	Solvent
Fluometuron	N,N-Dimethyl-N'-[3-(trifluoromethyl)phenyl]urea	3-CF₃, 1,1-dimethyl	243, 279	Neutral Solution
244	Water
Diuron	3-(3,4-dichlorophenyl)-1,1-dimethylurea	3,4-dichloro, 1,1-dimethyl	212, 250, 287	Not specified
Linuron	N'-(3,4-dichlorophenyl)-N-methoxy-N-methylurea	3,4-dichloro, N-methoxy, N-methyl	~245-250	Not specified

Analysis of Spectral Data:

• Fluometuron , with its meta-trifluoromethyl group, exhibits a strong absorption maximum around 243-244 nm. This is likely due to a π → π* transition within the substituted benzene ring. A weaker band is also observed at 279 nm.

• For comparison, Diuron and Linuron , which are both dichlorinated phenylureas, show their primary absorption bands in a similar region, around 250 nm and 245-250 nm, respectively. The presence of multiple absorption bands in Diuron (212, 250, 287 nm) suggests the presence of multiple electronic transitions.

The Influence of the Trifluoromethyl Group on Electronic Transitions

The strong electron-withdrawing nature of the trifluoromethyl group significantly impacts the electronic structure of the phenylurea molecule. This influence is primarily inductive, pulling electron density away from the aromatic ring. This has a stabilizing effect on the π orbitals and a more pronounced stabilizing effect on the π* orbitals. The net effect on the π → π* transition energy, and thus the λmax, depends on the relative stabilization of the ground and excited states.

Generally, electron-withdrawing groups can lead to a hypsochromic (blue) shift in the primary π → π* absorption bands of benzene derivatives. However, the overall electronic character of the urea substituent and its interaction with the trifluoromethyl group will determine the final position of the absorption maximum.

The position of the -CF₃ group (ortho, meta, or para) is expected to have a distinct effect on the absorption spectrum:

• Para-substitution: The strong electron-withdrawing effect of the -CF₃ group in the para position would have the most significant impact on the electronic distribution of the aromatic ring through resonance and inductive effects, likely leading to a noticeable shift in the λmax compared to the unsubstituted phenylurea.

• Meta-substitution: As seen in Fluometuron, the inductive effect of the -CF₃ group is dominant.

• Ortho-substitution: In addition to electronic effects, steric hindrance between the -CF₃ group and the urea moiety could force the urea group out of planarity with the benzene ring. This would disrupt π-conjugation and likely lead to a hypsochromic shift (shift to shorter wavelength) and a decrease in the intensity of the absorption band.

Experimental Protocol for Determining UV-Vis Absorption Maxima

The following is a generalized, step-by-step methodology for determining the UV-Vis absorption maximum of a trifluoromethyl phenylurea derivative.

Objective: To determine the wavelength of maximum absorbance (λmax) for a given trifluoromethyl phenylurea compound.

Materials:

• UV-Vis Spectrophotometer (dual-beam recommended)

• Matched quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Analytical balance

• Trifluoromethyl phenylurea sample

• Spectroscopic grade solvent (e.g., ethanol, methanol, or acetonitrile)

Protocol:

• Solvent Selection: Choose a solvent that dissolves the analyte and is transparent in the UV region of interest (typically 200-400 nm). Ethanol, methanol, and acetonitrile are common choices. The solvent should not absorb significantly in the same region as the analyte.

• Preparation of a Stock Solution: Accurately weigh a small amount of the trifluoromethyl phenylurea sample and dissolve it in the chosen solvent in a volumetric flask to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Preparation of a Dilute Solution: Prepare a dilute solution from the stock solution. The final concentration should be such that the maximum absorbance falls within the optimal range of the spectrophotometer (typically 0.5 to 1.5 Absorbance Units). This often requires serial dilutions.

• Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamps to warm up and stabilize.

• Blank Measurement: Fill a quartz cuvette with the pure solvent to be used as a reference (blank). Place it in the reference beam path of the spectrophotometer. If using a single-beam instrument, measure the solvent blank first.

• Sample Measurement: Rinse a second quartz cuvette with a small amount of the sample solution before filling it. Place the sample cuvette in the sample beam path.

• Spectral Scan: Scan the absorbance of the sample solution over a relevant wavelength range, for example, from 400 nm down to 200 nm.

• Determination of λmax: The wavelength at which the highest absorbance is recorded is the λmax. Modern spectrophotometer software will typically identify this peak automatically.

Causality Behind Experimental Choices:

• Quartz Cuvettes: Glass and plastic cuvettes absorb UV light below ~340 nm, making quartz cuvettes, which are transparent down to ~200 nm, essential for this analysis.

• Spectroscopic Grade Solvents: These solvents are purified to remove impurities that may have their own UV absorbance, which would interfere with the measurement of the analyte.

• Absorbance Range: Working within the optimal absorbance range of the instrument ensures the highest accuracy and linearity of the measurement, in accordance with the Beer-Lambert Law.

Experimental Workflow Diagram

Caption: Workflow for the determination of UV-Vis absorption maxima.

Electronic Transitions in Phenylureas

The UV-Vis absorption in trifluoromethyl phenylureas arises from the promotion of electrons from lower energy molecular orbitals to higher energy molecular orbitals. The primary transitions of interest are:

• π → π (pi to pi-star) transitions:* These occur in molecules with conjugated π-systems, such as the benzene ring. These transitions are typically of high intensity (large molar absorptivity, ε). For benzene, these occur around 184 nm and 202 nm. In substituted benzenes, these bands are often shifted to longer wavelengths.

• n → π (n to pi-star) transitions:* These transitions involve the promotion of an electron from a non-bonding orbital (n), such as the lone pairs on the oxygen and nitrogen atoms of the urea group, to an anti-bonding π* orbital of the aromatic ring. These transitions are generally of lower intensity (small ε) compared to π → π* transitions.

The following diagram illustrates the molecular orbitals involved in these electronic transitions.

Caption: Energy level diagram for electronic transitions in phenylureas.

The strong electron-withdrawing trifluoromethyl group will lower the energy of both the π and π* orbitals. The exact shift in λmax will depend on the relative stabilization of these orbitals. Solvents can also play a role; polar solvents can stabilize the ground state through hydrogen bonding with the urea's N-H protons, which can affect the energy required for electronic transitions, often leading to a hypsochromic shift for n → π* transitions.

Conclusion

The UV-Vis absorption characteristics of trifluoromethyl phenylureas are a critical aspect of their chemical identity and have significant implications for their application and analysis. While a complete comparative dataset is not yet consolidated in the literature, the available data for Fluometuron, in conjunction with established spectroscopic principles, allows for a robust understanding of the structure-absorbance relationships. The strong electron-withdrawing nature of the trifluoromethyl group plays a pivotal role in defining the electronic transitions within these molecules. Further systematic studies on a series of ortho-, meta-, and para-substituted trifluoromethyl phenylureas would be invaluable to the scientific community for refining our understanding and predictive capabilities in this important class of compounds.

References

• Tsuzuki, Y., Motoki, S., & Tanese, R. (1960). Ultraviolet Absorption Spectra of Substituted Phenylureas. Part II. Solvent Effect and Structure of Carbamide Group. Bulletin of the Chemical Society of Japan, 33(10), 1335-1336.
• Goti, A. (2025, July 18).
• Brennan, N. F. (2006). CHAPTER 4 UV/VIS SPECTROSCOPY. University of Pretoria.
• SpectraBase. (n.d.). Urea, N-methyl-N'-[4-[3-(trifluoromethyl)phenoxy]phenyl]-.
• Sarr, M., et al. (2022). Study of the Photodegradation Kinetics of Fluometuron by UV Absorption Spectrophotometry and Fluorescence.
• SpectraBase. (n.d.). Urea, N-(3-chloro-4-fluorophenyl)-N'-[4-(trifluoromethyl)phenyl]-.
• El-Sheikh, S. M., et al. (2021). Solvent Effects on the UV-Visible Absorption Spectra of Some New 3-Methyl-5-(Phenylamino)-4-((4-Phenylazo. MDPI.
• BenchChem. (2025). Spectroscopic analysis of ortho-, meta-, and para-trifluoromethylphenols.
• Verma, S., Hashim, R., & Krishnarth, N. (2013). Synthesis of Phenylurea Derivatives & Their Evaluation as Antihyperglycaemic Agents. Indo Global Journal of Pharmaceutical Sciences, 3(1), 33-39.
• Chemistry LibreTexts. (2024, September 26). 15.
• BaniKhaled, M. O., Mottishaw, J. D., & Sun, H. (2013). Effects of Aromatic Trifluoromethylation, Fluorination, and Methylation on Intermolecular π–π Interactions. The Journal of Physical Chemistry A, 117(30), 6645–6654.
• TCI Chemicals. (n.d.).
• Li, Y., Wang, D., & Wang, E. (2008). N,N-Dimethyl-N′-[3-(trifluoromethyl)phenyl]urea. Acta Crystallographica Section E: Structure Reports Online, 64(7), o1220.
• Vaia. (n.d.). Explain why the trifluoromethyl group is meta-directing in electrophilic aromatic substitution.
• Scribd. (n.d.). Solvent Effects in UV-Vis Spectroscopy.
• vscht.cz. (n.d.). Ultraviolet and visible spectrometry.
• ResearchGate. (n.d.). (PDF) Solvent Effects on the UV-Visible Absorption and Emission of Tris[4-Diethylamino)Phenyl]amine.
• mzCloud. (2019, March 6). 1 4 Bromo 3 trifluoromethyl phenyl 3 phenylurea.
• ResearchGate. (n.d.). a) UV/Vis absorption spectrum of 1⁻ in thf solution, showing a shoulder....
• ASTM. (2016, April 15).
• Technology Networks. (2023, December 18).
• YouTube. (2019, March 15). Part 11: Solvent Effects in the UV Visible Spectroscopy.
• Buchler GmbH. (n.d.). N-[3,5-Bis(trifluoromethyl)phenyl]-N′-[(8α,9S)-6′-methoxycinchonan-9-yl]urea.
• Sharma, R. C., & Parashar, R. K. (1988). Synthesis and microbicidal activity of N-(2-substituted) phenyl ureas and their metal complexes. Journal of Inorganic Biochemistry, 32(3), 163–169.
• ResearchGate. (n.d.). UV/Vis absorption spectra of (A) PF, (D) Ph‐PR, and (G) MO‐PF in THF....
• Amanote Research. (n.d.). Ultraviolet Absorption Spectra of Substituted Phenylureas.
• TÜBİTAK Academic Journals. (2015, May 25). Synthesis and characterization of novel urea and thiourea substitute cyclotriphosphazene compounds as naked-eye sensors for F$^{ -.
• ResearchGate. (n.d.).
• PubChem. (n.d.). Fluometuron.
• AERU. (2025, October 27). Fluometuron.
• ResearchGate. (n.d.). (PDF)
• ResearchGate. (n.d.). (a) UV–Vis absorption spectra of 1 (15 μM)
• ResearchGate. (n.d.). (PDF) Proceeding Paper Photocatalytic Degradation and Defluorination of Per-and Poly-Fluoroalkyl Substances (PFASs) Using Biosynthesized TiO 2 Nanoparticles under UV-Visible Light †.
• Tang, H., et al. (2021). Photodegradation and photocatalysis of per- and polyfluoroalkyl substances (PFAS): A review of recent progress. PMC.
• Saheed, M., et al. (2023). Photocatalytic Degradation and Defluorination of Per- and Poly-Fluoroalkyl Substances (PFASs) Using Biosynthesized TiO2 Nanoparticles under UV–Visible Light. MDPI.
• NHMRC. (n.d.).
• PubMed. (2008, January

Safety & Regulatory Compliance

Proper Disposal Procedures: 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea

Executive Summary & Immediate Action Card

Status: Hazardous Chemical Waste (Fluorinated Organic) Urgency: Routine (unless spilled) Primary Disposal Route: High-Temperature Incineration with Flue Gas Scrubbing

This guide defines the operational protocols for the safe disposal of 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea (CAS: 3032-42-6). Due to the presence of the trifluoromethyl group (–CF₃), this compound presents unique challenges during thermal destruction. Standard incineration without acid gas scrubbing will release Hydrofluoric Acid (HF), posing severe environmental and infrastructure risks.

Immediate Spill Response (Solid):

• Isolate: Evacuate non-essential personnel.

• Protect: Wear Nitrile gloves, safety goggles, and N95/P100 respirator (to prevent dust inhalation).

• Contain: Do not dry sweep if dust generation is likely. Use a HEPA vacuum or wet-wiping method.

• Store: Place waste in a clearly labeled, wide-mouth HDPE jar. Do not use glass if HF formation is suspected in mixed waste streams.

Chemical Profile & Hazard Identification

Understanding the molecular stability of the trifluoromethyl group is critical for selecting the correct disposal path.

Property	Data
Chemical Name	1-Propyl-3-[3-(trifluoromethyl)phenyl]urea
CAS Number	3032-42-6
Molecular Formula	C₁₁H₁₃F₃N₂O
Molecular Weight	246.23 g/mol
Physical State	Solid (Crystalline powder)
Hazard Class	Irritant (Skin/Eye), Acute Toxicity (Oral/Inhalation potential)
Critical Moiety	–CF₃ (Trifluoromethyl) : High thermal stability; precursor to HF upon combustion.[1][2]
Reactivity	Incompatible with strong oxidizing agents.[3][4]

Pre-Disposal Segregation & Storage

Proper segregation is the single most effective safety control. Mixing fluorinated organics with standard organic solvents can damage standard incinerators not equipped for HF neutralization.

Segregation Protocol

• Stream: Halogenated / Fluorinated Organic Waste .

• Container: High-Density Polyethylene (HDPE) carboys or wide-mouth drums.

  • Why HDPE? While the urea itself is stable in glass, accidental generation of HF in mixed waste streams (e.g., if mixed with acids) will etch and breach glass containers.

• Labeling:

  • Must explicitly state: "CONTAINS ORGANIC FLUORINE" .

  • List specific components: "1-Propyl-3-[3-(trifluoromethyl)phenyl]urea".[5]

  • Hazard Warnings: "Toxic", "Irritant".

Storage Conditions

• Store in a cool, dry, well-ventilated area.[3][4]

• Keep away from strong oxidizers (e.g., nitric acid, perchlorates) to prevent uncontrolled pre-combustion reactions.

• Secondary Containment: Essential to capture potential leaks; use polypropylene trays.

Disposal Methodologies

A. Solid Waste (Pure Compound)

Protocol:

• Collect the solid substance in a sealable polyethylene bag or container.

• Place the sealed bag into the Halogenated Solid Waste drum.

• Do not dissolve in solvent solely for the purpose of disposal unless required by your specific facility's liquid waste setup. Solid incineration is often more energy-efficient for pure powders.

B. Liquid Waste (Solutions)

Protocol:

• If the compound is dissolved in a solvent (e.g., DMSO, Methanol):

  • Check the solvent's halogen content.

  • If the solvent is non-halogenated (e.g., Methanol), the mixture must still be classified as Halogenated Waste due to the solute.

• Pour into the Halogenated Liquid Waste carboy.

• Critical Check: Ensure the pH of the waste container remains neutral (pH 6-8). Acidic conditions can increase the volatility of breakdown products.

C. Contaminated Packaging

Protocol:

• Triple Rinse: Rinse the empty original container three times with a minimal amount of compatible solvent (e.g., acetone or ethanol).

• Rinsate Disposal: Add the rinsate to the Halogenated Liquid Waste container.

• Container Disposal: Deface the label. If the container is glass, dispose of it in "Glass Waste." If plastic, dispose of it in "Chemically Contaminated Plastic."

The Incineration Protocol (Technical Justification)

This section details why specific disposal routes are chosen. The stability of the C-F bond (approx. 485 kJ/mol) requires aggressive conditions for destruction.

Mechanism of Destruction[6]

• Thermal Oxidation: The waste is injected into a rotary kiln incinerator.

• Temperature Requirement: Minimum 1,100°C (2,012°F) with a residence time of >2 seconds. Lower temperatures may result in incomplete combustion, releasing toxic fluorinated byproducts (e.g., PFIB or CF₄).

• HF Formation:

  Upon combustion, the fluorine atoms combine with hydrogen to form Hydrogen Fluoride (HF) gas.

• Scrubbing (The Critical Step): The flue gas must pass through a wet scrubber (typically using NaOH or Ca(OH)₂) to neutralize HF before release.

Visualizing the Workflow

The following diagram illustrates the decision logic and the industrial destruction process.

Caption: Operational workflow for the segregation and thermal destruction of fluorinated urea derivatives.

Regulatory Compliance (US/EU)

Compliance depends on accurate waste coding. While this specific compound may not have a unique "U-list" code under RCRA, it is regulated based on its characteristics and constituents.

Regulation	Code / Classification	Notes
US EPA (RCRA)	D001 (Ignitable) or Not Listed	If not ignitable, classify as "Non-RCRA Regulated Hazardous Waste" but manage as Halogenated .
US EPA (Specific)	F-Codes (F001/F002)	Only applies if mixed with listed halogenated solvents (e.g., DCM, Chloroform).
EU Waste Framework	EWC 07 05 13 *	"Solid wastes containing hazardous substances" (Pharmaceutical manufacture).
DOT / ADR	UN 3077	Environmentally hazardous substance, solid, n.o.s. (if ecological toxicity is confirmed).

Note on "Generator Knowledge": As a researcher, you are responsible for characterizing your waste. You must inform your waste contractor that the waste contains organic fluorine to ensure they do not feed it into a non-scrubbed kiln.

Emergency Spill Response Procedures

In the event of a laboratory spill, follow this stepwise containment protocol to minimize exposure and contamination.

Caption: Sequential protocol for managing accidental spills of fluorinated solids.

• Avoid Dust: Do not dry sweep. Airborne fluorinated dusts can be inhalation hazards.[2][6]

• Solvent Cleanup: If the spill is on a bench, wipe with a paper towel dampened with ethanol or acetone.

• Decontamination: Wash the surface with a mild detergent solution to remove residues.

• Waste Collection: All cleanup materials (wipes, gloves) must be disposed of in the Halogenated Solid Waste stream.

References

• National Institutes of Health (NIH) - PubChem. Compound Summary: Urea derivatives and Fluorinated Organics. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Incineration of Halogenated Organic Compounds.[7] EPA Technical Guidance. Retrieved from [Link]

• European Commission. European Waste Catalogue (EWC) and Hazardous Waste List. Retrieved from [Link]

• American Chemical Society (ACS). Laboratory Waste Management: A Guide for Researchers. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. peptide.com [peptide.com]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. 1-PROPYL-3-(3-(TRIFLUOROMETHYL)PHENYL)UREA AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. epa.gov [epa.gov]

Personal protective equipment for handling 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea

Topic: Personal Protective Equipment & Operational Safety for 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea Content Type: Senior Scientist Technical Guide Audience: Researchers, Chemical Safety Officers, Drug Discovery Teams

Executive Summary: The Safety Imperative

Handling 1-Propyl-3-[3-(trifluoromethyl)phenyl]urea (CAS: 3032-42-6) requires a precise balance of containment and ergonomic protection. As a fluorinated phenylurea derivative, this compound presents a dual hazard profile: the inherent toxicity of the urea pharmacophore and the enhanced lipophilicity driven by the trifluoromethyl (-CF3) group. This lipophilicity facilitates rapid dermal absorption and potential bioaccumulation, necessitating a "Universal Precautions" approach in the absence of comprehensive toxicological datasets [1].

This guide moves beyond generic safety sheets, providing a mechanistic rationale for PPE selection and a validated workflow for containment.

Chemical Identity & Physicochemical Properties

Understanding the physical state is the first step in risk mitigation.

Property	Data	Operational Implication
CAS Number	3032-42-6	Unique identifier for waste manifests and inventory.
Molecular Formula	C₁₁H₁₃F₃N₂O	Fluorinated organic nitrogen compound.
Molecular Weight	246.23 g/mol	Non-volatile solid; dust generation is the primary airborne risk.
Solubility	DMSO, Ethanol, Organic Solvents	High solvent solubility implies rapid permeation through standard latex gloves.
Lipophilicity (LogP)	~2.5 - 3.0 (Predicted)	High. Readily crosses biological membranes (skin/lungs).
Physical State	Solid (Crystalline/Powder)	Inhalation of particulates is a critical exposure route.

Hazard Mechanism & PPE Logic

Why do we choose specific PPE?

The Fluorine Factor: The -CF3 group on the phenyl ring significantly increases the molecule's lipophilicity compared to non-fluorinated ureas. This modification alters the partition coefficient, allowing the compound to penetrate the stratum corneum (outer skin layer) more effectively than standard urea fertilizers [2].

Metabolic Activation Risk: Phenylureas can undergo hydrolytic degradation or metabolic cleavage (e.g., by amidases) to release 3-(trifluoromethyl)aniline . Anilines are known methemoglobinemia inducers and potential carcinogens. Therefore, PPE must protect not just against the parent compound, but against its potentially more toxic degradation products [3].

PPE Matrix: The Defense System

Protection Zone	Required Equipment	Technical Rationale
Respiratory	N95/P100 Respirator (if outside hood) or Fume Hood (Primary)	The solid state generates micro-particulates during weighing. Inhalation bypasses first-pass metabolism, delivering the agent directly to the systemic circulation.
Dermal (Hands)	Double Nitrile Gloves (0.11 mm min. thickness)	Breakthrough Time: Fluorinated organics can permeate thin nitrile. Double gloving creates a sacrificial outer layer. Do NOT use Latex.
Ocular	Chemical Splash Goggles (ANSI Z87.1)	Standard safety glasses are insufficient. Goggles seal the eyes against airborne dust and accidental splashes of solubilized compound.
Body	Tyvek® Lab Coat or Impervious Apron	Cotton lab coats absorb liquids, holding the toxin against the skin. Tyvek repels particulates and incidental splashes.

Operational Workflow: A Self-Validating Protocol

This workflow is designed to be a closed-loop system. Every step includes a verification check to ensure containment.

Phase 1: Pre-Operational Setup

• Engineering Check: Verify Fume Hood face velocity is between 80-100 fpm.

• Barrier Setup: Place a disposable absorbent mat (benchkote) in the hood to capture micro-spills.

• Solvent Selection: Pre-measure solvents (DMSO/Ethanol) to minimize open-container time.

Phase 2: Handling & Solubilization

• Weighing:

  • Protocol: Use an anti-static weighing boat.

  • Technique: Do not tap the spatula against the boat to dislodge powder; this aerosolizes particles. Use a second clean spatula to scrape.

  • Validation: Wipe the balance area with a damp ChemWipe immediately after weighing. Check the wipe under UV light (if compound is fluorescent) or treat as hazardous waste.

• Dissolution:

  • Add solvent to the solid, not solid to solvent, to prevent "puffing" of powder.

  • Cap the vial immediately after addition. Vortex inside the hood.

Phase 3: Decontamination

• Surface Decon: Wipe all surfaces with 10% soap solution followed by 70% ethanol.

  • Note: Avoid bleach (sodium hypochlorite) initially, as it can react with amines/ureas to form chloramines (though less likely with this specific structure, it is a bad habit with nitrogenous compounds) [4].

• Glove Removal: Use the "beak" method (pulling one glove off using the other) to ensure skin never touches the outer glove surface.

Visualization: Safety Decision Logic

The following diagram illustrates the decision-making process for handling this compound, ensuring no step is skipped.

Caption: Operational logic flow for minimizing exposure risks during the handling and disposal of fluorinated phenylureas.

Disposal & Emergency Response

Disposal Protocol:

• Solid Waste: Collect in a dedicated container labeled "Toxic Organic Solid - Fluorinated."

• Liquid Waste: Dispose of in "Halogenated Organic Solvent" waste streams.

• Prohibition: NEVER dispose of this compound down the drain. The trifluoromethyl group makes it persistent in water systems, resisting standard biodegradation [5].

• Destruction: High-temperature incineration (>1000°C) is required to break the C-F bonds safely.

Spill Response:

• Evacuate the immediate area if the spill is outside the hood.

• Don PPE: Full Tyvek suit, double gloves, and respiratory protection.

• Contain: Cover powder with a damp paper towel to prevent aerosolization.

• Clean: Scoop up material (do not sweep dry). Wash area 3x with soap and water.

References

• National Institutes of Health (NIH) - PubChem. (2025). Compound Summary: Fluorinated Phenylureas. Retrieved February 26, 2026, from [Link]

• United Nations Office on Drugs and Crime (UNODC). (2023). Guidelines for the Safe Handling and Disposal of Chemicals. Retrieved February 26, 2026, from [Link]

• Environmental Protection Agency (EPA). (2025). Fate and Transport of Fluorinated Organics. Retrieved February 26, 2026, from [Link]